Zirconium oxide

• IUPAC Name: oxygen(2-);zirconium(4+)
• InChI: InChI=1S/2O.Zr/q2*-2;+4
• InChI Key: RVTZCBVAJQQJTK-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[Zr+4]
• Molecular Formula: O2Zr
• DSSTOX Substance ID: DTXSID1042520
• Molecular Weight: 123.22 g/mol
• Physical Description: Off-white odorless powder; [MSDSonline]
• CAS No.: 53801-45-9, 1314-23-4, 12036-01-0

Description

Zirconium oxide (ZrO₂), also known as zirconia, is a versatile ceramic material of significant research interest due to its exceptional mechanical, thermal, and chemical properties. Its high fracture toughness and strength, a phenomenon known as transformation toughening, make it a critical material for developing structural ceramics and advanced thermal barrier coatings for gas turbine engines [https://www.sciencedirect.com/topics/chemical-engineering/zirconium-oxide]. In the biomedical field, zirconia's excellent biocompatibility and low corrosion profile have established it as a premier material for dental implants and prosthetics [https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5454878/]. Furthermore, its high oxygen ion conductivity when doped with elements like yttria (creating Yttria-Stabilized Zirconia, or YSZ) makes it invaluable as a solid electrolyte in solid oxide fuel cells (SOFCs) and oxygen sensors [https://www.energy.gov/eere/fuelcells/hydrogen-production-solid-oxide-electrolysis]. Additional research applications include its use as a catalyst and catalyst support, and in the development of advanced sensors and optoelectronics. This high-purity this compound is provided For Research Use Only to support innovation in these cutting-edge scientific domains.

Synthetic Methodologies and Nanostructure Fabrication of Zirconium Oxide

Wet-Chemical Synthesis Approaches for Zirconium Oxide Nanomaterials

Wet-chemical methods are widely employed for the production of this compound nanopowders and nanostructures due to their versatility, scalability, and ability to yield materials with high purity and homogeneity. mdpi.comresearchgate.net These techniques involve chemical reactions in a liquid phase to produce solid ZrO₂ particles.

Sol-Gel Synthesis Techniques for this compound

The sol-gel process is a versatile wet-chemical technique used to produce a wide range of materials, from dense ceramics to fibers and aerogels, at low temperatures. rsc.orgd-nb.info The process is based on the hydrolysis and condensation of molecular precursors, typically metal alkoxides, dissolved in a suitable solvent. rsc.orgd-nb.info For this compound synthesis, common precursors include zirconium n-propoxide and zirconium oxychloride octahydrate. d-nb.infoekb.egcambridge.org The hydrolysis rate of the precursor is often faster than condensation, which can lead to precipitation. To control this, chelating agents like acetic acid or acetylacetone (B45752) are often added to stabilize the reaction. rsc.orgd-nb.info

The properties of the final ZrO₂ material are highly dependent on several factors, including the type of precursor, the pH of the solution, calcination temperature, and the use of additives. For instance, the use of organic additives like glucose and fructose (B13574) can influence the phase transition from tetragonal to monoclinic. rsc.org The calcination temperature, in particular, plays a significant role in the final crystal structure and size of the nanoparticles. rsc.org Research has shown that calcination at temperatures between 350–500 °C can result in tetragonal zirconia, while higher temperatures (around 650 °C) can lead to a mix of tetragonal and monoclinic phases. rsc.org The particle size can also be controlled; for example, using nitric acid in a sol-gel synthesis with zirconium isopropoxide has been shown to produce tetragonal phase ZrO₂ nanoparticles with sizes ranging from 30-60 nm. rsc.org

Table 1: Research Findings on Sol-Gel Synthesis of this compound

Precursor(s)	Additive(s)/Solvent(s)	Temp. (°C) & Time	Resulting Phase	Particle Size/Morphology	Reference(s)
Zirconium n-propoxide	n-propanol, Acetic acid, Water	330	Tetragonal	-	d-nb.info
Zirconium oxychloride octahydrate	Ethylene glycol, Tartaric acid, Nitric acid	500 (1 hr)	-	15.65 nm	ekb.eg
Zirconium n-propoxide	Glucose, Fructose, Ammonia (B1221849)	700 (3 hr)	Tetragonal & Monoclinic	10–30 nm	rsc.org
Zirconium propoxide	Ammonia solution / Nitric acid	500 (2 hr)	Tetragonal	30-60 nm (with Nitric Acid)	aip.org
Zirconium oxychloride octahydrate, Yttrium nitrate (B79036) hexahydrate	Ethylene glycol, Citric acid	800-1200	-	-	nih.gov

Hydrothermal and Solvothermal Preparation Routes

Hydrothermal and solvothermal synthesis are methods that involve chemical reactions in aqueous (hydrothermal) or non-aqueous (solvothermal) solutions at elevated temperatures and pressures in a sealed vessel, such as an autoclave. These techniques are effective for producing crystalline nanoparticles with controlled morphology. rsc.orgcambridge.orgmdpi.com

In a typical hydrothermal synthesis of ZrO₂, a zirconium salt precursor like zirconium oxychloride (ZrOCl₂·8H₂O) is dissolved in water, and a mineralizer such as an alkali hydroxide (B78521) (e.g., KOH) may be added. doaj.org The reaction is then carried out at temperatures typically ranging from 140 to 240 °C for a specific duration. sci-hub.semdpi.com The resulting products can be highly crystalline, and the phase can be controlled by the reaction conditions. For example, direct decomposition of ZrOCl₂·8H₂O at 180°C for 20 minutes can yield a single monoclinic phase, while precipitation with KOH under the same conditions can produce a predominantly tetragonal phase. doaj.org The particle size of the synthesized zirconia can also be controlled, with studies reporting nanoparticles in the range of 3 to 50 nm. doaj.orgmdpi.comnih.gov

Solvothermal synthesis offers additional control over the final product by using organic solvents. Benzyl (B1604629) alcohol, for instance, has been used as both a solvent and a stabilizing agent to produce ultra-small (~2 nm) cubic phase ZrO₂ nanoparticles. mdpi.comnih.gov The reaction temperature and the choice of solvent have a significant impact on the particle size and crystal phase. cambridge.orgmdpi.comresearchgate.net For example, syntheses using oleic acid, benzyl alcohol, and octyl alcohol as solvents have resulted in pure monoclinic, cubic, and tetragonal ZrO₂ nanocrystals, respectively. researchgate.net

Table 2: Research Findings on Hydrothermal and Solvothermal Synthesis of this compound | Method | Precursor(s) | Solvent(s)/Additive(s) | Temp. (°C) & Time | Resulting Phase | Particle Size/Morphology | Reference(s) | | --- | --- | --- | --- | --- | --- | | Hydrothermal | Zirconium oxychloride, Ammonium (B1175870) hydroxide | - | 200 (7 hr) | Monoclinic | 3-15 nm | nih.gov | | Microwave-Assisted Hydrothermal | Zirconium oxychloride octahydrate | KOH | 180 (20 min) | Monoclinic or Tetragonal | 3.2-8.5 nm | doaj.org | | Microwave-Assisted Hydrothermal | Zirconium oxychloride octahydrate, Yttrium chloride | Triethanolamine, Polyethylene glycol | 200-240 (30-50 min) | Tetragonal | 20-30 nm, spherical | sci-hub.se | | Solvothermal | Zirconium (IV) n-propoxide | Benzyl alcohol | 220 (3 days) | Crystalline | ~5 nm | cambridge.org | | Solvothermal | Zirconium complex | Benzyl alcohol | - | Cubic | 1-2 nm | mdpi.comnih.gov |

Co-precipitation Methods for this compound Nanopowders

Co-precipitation is a straightforward and cost-effective method for synthesizing high-purity, homogeneous oxide powders. researchgate.net The process involves dissolving a soluble zirconium salt, such as zirconium oxychloride or zirconium nitrate, in a solvent and then adding a precipitating agent to induce the formation of an insoluble zirconium hydroxide or hydrous oxide precipitate. rsc.orgnepjol.info Common precipitating agents include sodium hydroxide (NaOH), potassium hydroxide (KOH), and ammonia. rsc.orgnepjol.info The resulting precipitate is then washed, dried, and calcined at a specific temperature to obtain the final ZrO₂ nanopowder. rsc.orgnepjol.info

The properties of the synthesized zirconia, such as particle size, morphology, and crystal phase, are strongly influenced by several factors, including the type of precipitating agent, the pH of the solution, and the calcination temperature and duration. rsc.orgwsu.edu For example, the use of different precipitating agents like ammonium hydroxide, ammonium bicarbonate, oxalic acid, and urea (B33335) can affect the crystallization temperature of the precursor powders. wsu.edu The calcination temperature is particularly critical; higher temperatures generally lead to increased particle size and a higher degree of agglomeration. rsc.org Studies have demonstrated the synthesis of both monoclinic and tetragonal phases of zirconia using this method, with particle sizes ranging from a few nanometers to several tens of nanometers. rsc.orgnih.govnepjol.info

Table 3: Research Findings on Co-precipitation Synthesis of this compound

Precursor(s)	Precipitating Agent(s)	Calcination Temp. (°C) & Time	Resulting Phase	Particle Size/Morphology	Reference(s)
Zirconium oxychloride octahydrate	NaOH	700	Monoclinic	Spherical	nepjol.info
Zirconium nitrate	KOH	900 (4 hr)	Monoclinic	-	nih.gov
Zirconium oxychloride, Yttrium nitrate	Ammonium hydroxide, Ammonium bicarbonate, Oxalic acid, Urea	600	Cubic	Nanocrystalline	wsu.edu
Zirconium oxychloride	Sorbitol	70	Tetragonal	4.45 nm	ijcce.ac.ir
Zirconium nitrate	NaOH, KOH, Na₂CO₃, NH₃	-	Monoclinic	20-58 nm, nanorods (with NaOH)	researchgate.net

Microwave-Assisted Synthesis of this compound

Microwave-assisted synthesis is a rapid and energy-efficient method for producing nanomaterials. doaj.orgresearchgate.netresearchgate.net This technique utilizes microwave irradiation to heat the reaction mixture, leading to faster reaction rates and shorter synthesis times compared to conventional heating methods. doaj.orgresearchgate.net Microwave-assisted synthesis can be combined with other wet-chemical methods, such as hydrothermal and solution combustion synthesis, to produce zirconia nanoparticles with controlled properties. mdpi.comdoaj.orgcapes.gov.br

In microwave-assisted hydrothermal synthesis, a zirconium precursor solution is heated in a sealed vessel using microwaves. This method has been used to produce highly crystalline zirconia nanoparticles in a matter of minutes. doaj.org For example, nanocrystalline zirconia has been synthesized from zirconium oxychloride octahydrate at 180°C in just 20 minutes, yielding either monoclinic or tetragonal phases depending on the use of a precipitating agent like KOH. doaj.org Similarly, aqueous colloidal solutions of zirconia nanoparticles with a particle size of about 50 nm have been prepared at temperatures between 140°C and 180°C with reaction times ranging from 5 to 60 minutes. mdpi.comnih.gov

Microwave-assisted solution combustion is another approach where a solution containing a zirconium salt (oxidizer) and a fuel (e.g., urea) is ignited by microwaves. orientjchem.org This process leads to a rapid, self-sustaining reaction that produces fine, crystalline ZrO₂ powders. The use of microwave heating can result in smaller particle sizes and a more uniform distribution of particles compared to conventional combustion methods. researchgate.net

Table 4: Research Findings on Microwave-Assisted Synthesis of this compound | Method | Precursor(s) | Fuel/Additive(s) | Temp. (°C) & Time | Resulting Phase | Particle Size/Morphology | Reference(s) | | --- | --- | --- | --- | --- | --- | | Microwave-Assisted Hydrothermal | Zirconium oxychloride octahydrate | KOH | 180 (20 min) | Monoclinic or Tetragonal | 3.2-8.5 nm | doaj.org | | Microwave-Assisted Hydrothermal | Zirconium oxychloride octahydrate, Yttrium chloride | Triethanolamine, PEG | 200-240 (30-50 min) | Tetragonal | 20-30 nm, spherical | sci-hub.se | | Microwave-Assisted Hydrothermal | - | - | 140-180 (5-60 min) | Monoclinic | ~50 nm | mdpi.comnih.gov | | Microwave Combustion | Cerium (III) nitrate hexahydrate, Zirconium (IV) oxynitrate hydrate (B1144303) | Urea | 300 (30 min), calcined at 450-1000 | Single phase | Nano-sized | orientjchem.org | | Microwave-Assisted Solvothermal | - | - | - | - | - | rsc.org |

Solution Combustion Synthesis of this compound Nanostructures

Solution combustion synthesis is a simple, rapid, and cost-effective technique for producing fine, crystalline, and homogeneous oxide powders. researchgate.netresearchgate.net The method involves a self-sustaining, exothermic redox reaction in a homogeneous aqueous solution containing a zirconium salt (the oxidant, typically a nitrate) and an organic fuel (the reductant). researchgate.netekb.eg Common fuels include urea, glycine (B1666218), citric acid, and sucrose. researchgate.netresearchgate.netsapub.org

The process begins by preparing a solution of the zirconium precursor and the fuel. This solution is then heated, causing it to dehydrate and eventually ignite. The combustion reaction is typically very fast, producing a voluminous, foamy powder product. ekb.eg The properties of the resulting zirconia, such as particle size, surface area, and crystal phase, are highly dependent on the type of fuel used and the fuel-to-oxidant ratio. researchgate.netnasa.gov For example, using urea as a fuel in the synthesis of zirconia nanoparticles has been shown to produce particles with a size of about 21 nm after calcination at 600°C for 2 hours. ekb.egekb.eg In another study, a mixture of fuels including ammonium acetate (B1210297), urea, and glycine was used to produce zirconia-toughened alumina (B75360) nanocomposites with zirconia particle sizes around 9 nm. researchgate.net The high temperatures generated during the combustion process often lead directly to the formation of crystalline phases, reducing the need for extensive post-synthesis calcination. orientjchem.org

Table 5: Research Findings on Solution Combustion Synthesis of this compound

Precursor(s)	Fuel(s)	Ignition/Calcination Temp. (°C)	Resulting Phase	Particle Size/Morphology	Reference(s)
Zirconium oxynitrate octahydrate	Urea	300 / 600	-	~21 nm, near-spherical	ekb.egekb.eg
Zirconium oxynitrate	Urea	350	Tetragonal & Monoclinic	Nanospheres, nano squares, irregular shapes	mdpi.com
Zirconyl nitrate	Sucrose	Optimized at 0.2 fuel ratio	-	~30.3 nm	researchgate.net
Zirconyl nitrate, Aluminium nitrate	Urea	400	-	~37 nm	researchgate.net
Zirconyl nitrate, Yttrium nitrate	Glycine, Urea, Ammonium nitrate	-	-	-	scientific.net

Vapor Deposition Techniques for this compound Films

Vapor deposition techniques are primarily used to create thin films of this compound on a substrate. These methods involve the transport of a precursor in the vapor phase to the substrate surface, where it reacts or decomposes to form a solid film.

One of the most common vapor deposition methods for ZrO₂ is Chemical Vapor Deposition (CVD), particularly Metal-Organic Chemical Vapor Deposition (MOCVD). researchgate.netresearchgate.net In MOCVD, a volatile organometallic precursor containing zirconium is introduced into a reaction chamber along with a reactive gas, such as oxygen. researchgate.netresearchgate.net The substrate is heated to a specific temperature, causing the precursor to decompose and deposit a thin film of ZrO₂.

A variety of precursors have been used for the MOCVD of zirconia, including zirconium acetylacetonate (B107027) (Zr(acac)₄), zirconium tetra-tert-butoxide (Zr[OC(CH₃)₃]₄), and various zirconium β-diketonates. researchgate.netresearchgate.netacs.orgmocvd-precursor-encyclopedia.de The deposition temperature is a critical parameter that influences the film's microstructure, crystal phase, and growth rate. For example, using zirconium tetra-tert-butoxide, deposition temperatures between 380 and 825 °C have been studied, with different temperatures leading to distinct grain structures. acs.org With zirconium acetylacetonate as a precursor, transparent cubic ZrO₂ films with crystallite sizes of 10-17 nm have been obtained at deposition temperatures between 873 and 973 K. researchgate.netresearchgate.net

Another related technique is Atomic Layer Deposition (ALD), which allows for the deposition of highly uniform and conformal films with atomic-level thickness control. osti.govcambridge.org ALD involves sequential, self-limiting surface reactions of precursors. For ZrO₂ ALD, precursors like tetrakis(dimethylamido)zirconium (TDMA-Zr) and water are often used. osti.govcambridge.org The deposition temperature in ALD also affects the film's properties, with a transition from an amorphous to a crystalline phase observed as the temperature increases from below 100 °C to above 150 °C. osti.govcambridge.org

Table 6: Research Findings on Vapor Deposition of this compound | Method | Precursor(s) | Substrate/Reactive Gas | Deposition Temp. (°C) | Resulting Phase | Film Properties | Reference(s) | | --- | --- | --- | --- | --- | --- | | MOCVD | Zirconium acetylacetonate (Zr(acac)₄) | Glass, Quartz / Oxygen, Argon | 600-700 | Cubic | 10-17 nm crystallite size | researchgate.netresearchgate.net | | CVD | Zirconium tetra-tert-butoxide | Si(100) | 380-825 | - | Varied grain structure | acs.org | | MOCVD | Tetrakis(3-methyl-3-pentoxy)zirconium(IV) | Silicon / Argon | 200-600 | - | High quality thin film | google.com | | MOCVD | Zr(OBu)₄, Zr(OBu)₃(acac), Zr(OBu)₂(acac)₂, Zr(OBu)(acac)₃ | - | 300-550 | Monoclinic (<450°C), Tetragonal (>450°C) | Polycrystalline | cambridge.org | | ALD | Tetrakis(dimethylamido)zirconium (TDMA-Zr), H₂O | - | 50-275 | Amorphous (<100°C), Crystalline (>150°C) | Uniform, conformal films | osti.govcambridge.org |

Atomic Layer Deposition (ALD) of this compound Thin Films

Atomic Layer Deposition (ALD) is a thin-film deposition technique that allows for the growth of uniform and conformal films at an atomic level. frontiersin.org The process is based on sequential, self-limiting surface reactions. nih.gov For this compound (ZrO₂), the ALD process typically involves alternating pulses of a zirconium precursor and an oxygen source, such as water (H₂O), into a reaction chamber. nih.govosti.gov These pulses are separated by purging steps with an inert gas, like nitrogen or argon, to remove any unreacted precursors and byproducts. nih.gov

The mechanism involves the first precursor, for example, a zirconium compound, chemisorbing onto the substrate surface until it becomes saturated. This reaction is self-limiting, meaning it stops once all the available reactive sites on the surface are occupied. nih.gov Following a purge step, the second precursor, the oxygen source, is introduced. It reacts with the surface-adsorbed zirconium precursor layer, forming a monolayer of this compound and preparing the surface for the next cycle. frontiersin.org This cyclic process allows for precise control over the film thickness, which is determined by the number of ALD cycles. frontiersin.org

Various zirconium precursors have been studied, including tetrakis(dimethylamido)zirconium(IV) (TDMA-Zr), zirconium tetrachloride (ZrCl₄), and (2-(N-methylamino)1-MethylEthyleneCyclopentadienyl)Bis(DiMethylAmino)Zr (CMEN-Zr). osti.govmdpi.com TDMA-Zr, when used with water, has been shown to deposit ZrO₂ films with growth rates that are dependent on the deposition temperature, decreasing from approximately 1.81 Å/cycle at 50°C to 0.8 Å/cycle at 225°C. osti.govosti.gov The choice of precursor is critical as it influences the growth per cycle (GPC), crystallinity, and the required deposition temperature range. osti.gov For instance, ZrCl₄ is a common precursor but requires a high evaporation temperature. osti.gov

The properties of the resulting ZrO₂ films, such as crystallinity, are also heavily influenced by the deposition temperature. Studies have shown a phase evolution from amorphous at temperatures below 100°C to crystalline at temperatures above 150°C. osti.gov

Table 1: ALD Process Parameters for this compound Thin Films

Parameter	Value/Range	Source
Zirconium Precursors	Tetrakis(dimethylamido)zirconium(IV) (TDMA-Zr), Zirconium tetrachloride (ZrCl₄), CMEN-Zr	osti.govmdpi.com
Oxygen Precursor	Water (H₂O), Oxygen Plasma	osti.govmdpi.com
Deposition Temperature	50°C - 275°C	osti.gov
Growth Per Cycle (GPC)	~0.8 Å/cycle to ~1.81 Å/cycle (TDMA-Zr and H₂O)	osti.gov
GPC (CMEN-Zr & O₂ Plasma)	0.94 Å/cycle (at 150–215 °C)	mdpi.com
Purge Gas	Argon, Nitrogen	nih.gov

Physical Vapor Deposition (PVD) and Reactive DC Magnetron Sputtering

Physical Vapor Deposition (PVD) encompasses a variety of vacuum deposition methods where a material is vaporized from a solid source (target) and transported through a vacuum or low-pressure gaseous environment to condense on a substrate, forming a thin film. mdpi.com Sputtering is a common PVD process where atoms are ejected from a solid target material due to bombardment by energetic ions. mdpi.com

For this compound coatings, reactive DC magnetron sputtering is a widely used technique. researchgate.net In this process, a zirconium or zirconium-alloy target is sputtered in a reactive atmosphere containing a mixture of an inert gas (like Argon) and a reactive gas (like Oxygen). researchgate.netdiva-portal.org The sputtered zirconium atoms react with the oxygen to form a this compound film on the substrate. researchgate.net This method allows for the deposition of dense, adherent, and high-purity films. dergipark.org.tr

The properties of the sputtered ZrO₂ films are highly dependent on the process parameters. The pressure in the chamber during deposition can influence the crystalline phase of the film. For example, at a low sputtering pressure of 0.3 Pa, the monoclinic phase of ZrO₂ is typically deposited, while at a higher pressure of 3.5 Pa, the high-temperature cubic phase can be obtained at room temperature. researchgate.net

The substrate bias voltage is another critical parameter that can be used to control the film's microstructure and morphology. mdpi.comdiva-portal.org Applying a bias voltage can enhance the energy of the ions bombarding the growing film, which can prevent columnar growth and tailor the texture of the film. diva-portal.org Reactive sputtering processes can be complex to control, but techniques like using a pulsed DC power supply with closed-loop control based on cathode voltage feedback can achieve stable deposition of near-stoichiometric coatings at high rates. researchgate.net

Table 2: Reactive Magnetron Sputtering Parameters for this compound

Parameter	Influence on Film Properties	Source
Sputtering Pressure	Affects the crystalline phase (e.g., monoclinic at low pressure, cubic at high pressure).	researchgate.net
Substrate Bias Voltage	Promotes less columnar growth and allows for tailoring of film texture.	diva-portal.org
Gas Mixture (Ar/O₂)	Controls the stoichiometry of the deposited oxide film.	researchgate.net
Target Material	Can be pure Zirconium (Zr) or an alloy like Zr-Y for yttria-stabilized zirconia (YSZ).	researchgate.netdiva-portal.org

Pulsed Laser Deposition of this compound Films

Pulsed Laser Deposition (PLD) is a versatile PVD technique used for depositing high-quality thin films of various materials, including this compound. spiedigitallibrary.orgucv.ro The process involves focusing a high-power pulsed laser beam onto a target of the material to be deposited (in this case, a sintered ZrO₂ target) inside a vacuum chamber. scientific.net The intense laser pulse ablates the target material, creating a plasma plume that expands and deposits onto a heated substrate placed opposite the target. spiedigitallibrary.org

Several experimental parameters significantly influence the characteristics of the deposited ZrO₂ films. The laser wavelength, laser fluence (energy per unit area), substrate temperature, and background gas pressure are all critical factors. spiedigitallibrary.orgucv.roscientific.net For instance, studies have shown that different laser wavelengths (e.g., 1064 nm vs. 532 nm) can result in films with varying surface roughness. spiedigitallibrary.orgmdpi.com Laser fluence affects the deposition rate and the crystallinity of the films. mdpi.com

The substrate temperature plays a crucial role in the adhesion and crystallinity of the films. scientific.net Deposition at room temperature (300 K) can result in poor adherence, whereas higher temperatures (e.g., 573 K and 873 K) produce adherent and lustrous films. scientific.net Initially, the deposited films are often amorphous and potentially oxygen-deficient. Subsequent holding at high temperatures promotes the evolution of nanocrystals, with the stoichiometry of the amorphous film dictating crystallization into monoclinic and tetragonal phases. scientific.netresearchgate.net The presence of a background gas, such as oxygen, can be used to control the stoichiometry of the film and compensate for any oxygen loss during ablation. ucv.ro

Table 3: Pulsed Laser Deposition Parameters for this compound Films

Parameter	Typical Values/Conditions	Effect on Film Properties	Source
Laser Type	KrF Excimer, Nd:YAG	Determines wavelength and pulse duration.	spiedigitallibrary.orgscientific.net
Wavelength	193 nm, 532 nm, 1064 nm	Influences surface roughness and morphology.	ucv.romdpi.com
Laser Fluence	0.25 - 5 J/cm²	Affects deposition rate and crystallinity.	spiedigitallibrary.orgscientific.net
Substrate Temperature	25°C - 873 K	Crucial for adhesion, crystallinity, and phase evolution.	scientific.netmdpi.com
Target Material	Sintered ZrO₂ ceramic	Source of the deposited material.	scientific.net

Green Chemistry and Biosynthesis of this compound Nanoparticles

Green chemistry focuses on developing eco-friendly and sustainable methods for synthesizing nanomaterials, avoiding hazardous substances and byproducts. jchemrev.comresearchgate.net The biosynthesis of this compound nanoparticles (ZrO₂ NPs) using biological entities like plants and microorganisms is a prime example of this approach. uobaghdad.edu.iq These biological systems provide natural biomolecules that act as reducing, capping, and stabilizing agents in the formation of nanoparticles. jchemrev.comijcrt.org

Plant-Mediated Synthesis of this compound Nanostructures

The use of plant extracts for synthesizing ZrO₂ NPs is a simple, cost-effective, and rapid method. ijcrt.orgjchemrev.com Various parts of plants, including leaves, fruits, flowers, and tubers, contain a rich source of phytochemicals such as alkaloids, flavonoids, polyphenols, proteins, and polysaccharides. jchemrev.comresearchgate.net These biomolecules can effectively reduce zirconium precursors and stabilize the newly formed nanoparticles, preventing their aggregation. jchemrev.comjchemrev.com

The general process involves preparing an aqueous extract from the plant material, which is then mixed with a zirconium salt solution, such as zirconium oxychloride (ZrOCl₂) or zirconium(IV) oxynitrate hydrate (ZrO(NO₃)₂·H₂O). nih.govnih.gov The reaction is often carried out at a slightly elevated temperature (e.g., 55–75 °C) to facilitate the formation of a complex between the zirconium ions and the plant's phytochemicals. nih.gov A final calcination step at high temperatures (500–800 °C) is typically required to convert this complex into crystalline ZrO₂ nanoparticles. nih.gov The morphology and size of the synthesized nanoparticles can be influenced by the specific plant extract used, the concentration of reactants, and the reaction conditions. jchemrev.com

Table 4: Examples of Plant-Mediated Synthesis of ZrO₂ Nanoparticles

Plant Source	Plant Part Used	Precursor	Resulting NP Characteristics	Source
Capsicum annuum	Fruit	Zirconium salt	Antifungal and antibacterial activity.	jchemrev.com
Alium cepa	Tuber	Zirconium salt	Antifungal and antibacterial activity.	jchemrev.com
Lycopersicon esculentum	Fruit	Zirconium salt	Antifungal and antibacterial activity.	jchemrev.com
Sargassum wightii	-	ZrO(NO₃)₂·H₂O	Spherical morphology, ~5 nm size.	nih.gov
Moringa oleifera	Leaf	Zirconium salt	Spherical shape, size < 10 nm.	uobaghdad.edu.iq

Microorganism-Assisted Fabrication of this compound

Microorganisms, particularly bacteria, can also be harnessed for the green synthesis of ZrO₂ nanoparticles. uobaghdad.edu.iq This method is advantageous as it can be performed under mild conditions, but it often requires maintaining aseptic cell cultures, which can be complex. jchemrev.com The mechanism is believed to involve biosorption, where zirconium ions are trapped on the surface of the bacterial cells through electrostatic interactions with negatively charged functional groups in macromolecules like proteins and polysaccharides on the cell wall. nih.gov This is followed by bioreduction, where enzymes (either intracellular or extracellular) secreted by the microorganisms reduce the zirconium ions, leading to the formation of nanoparticles. uobaghdad.edu.iqnih.gov

For example, species like Acinetobacter sp. and Enterobacter sp. have been successfully used to synthesize ZrO₂ nanoparticles. nih.gov In one study, Streptomyces sp. was used to produce ZrO₂ NPs by incubating the bacterial culture with a potassium hexafluorozirconate (K₂ZrF₆) solution. researchgate.net The resulting nanoparticles were then collected and calcined. researchgate.net The proteins released by the microorganisms are thought to play a major role as capping and stabilizing agents for the synthesized nanoparticles. nih.gov

Morphological Control and Nanostructuring of this compound

Controlling the morphology (shape, size, and structure) of this compound at the nanoscale is critical as it directly influences the material's properties and its performance in various applications. mdpi.com A variety of synthesis strategies have been developed to achieve specific nanostructures, such as nanorods, nanotubes, spheres, flowers, and porous arrays. mdpi.comresearchgate.net

Hydrothermal synthesis is a common method for producing ZrO₂ with diverse morphologies. By adjusting parameters like reaction time, temperature, and the use of surfactants, researchers can create structures like needles, spheres, rods, and flower-like assemblies. mdpi.com For instance, using a rosin-based surfactant in a hydrothermal process with a ZrOCl₂ solution, hollow cube-like zirconia was synthesized. Upon calcination, these cubes transformed into hollow spheres. mdpi.com

Electrochemical methods, such as anodization, offer a straightforward way to create porous and nanotubular this compound layers. researchgate.net In this technique, a zirconium metal foil is used as the anode in an electrochemical cell with a suitable electrolyte. By controlling the applied voltage, electrolyte composition, and duration, the thickness and morphology of the resulting oxide layer can be precisely tuned. researchgate.net This has led to the formation of various structures, from sponge-like layers to ordered arrays of nanoholes and nanotube layers. researchgate.net

Other techniques employed for morphological control include sol-gel processes, spray pyrolysis, and magnetron sputtering. mdpi.com The sol-gel method, for example, is highly effective for synthesizing nanosized particles and allows for control over crystalline size and phase by adjusting the precursor, pH, and thermal treatment. nih.gov The choice of synthesis technique is a key element in designing zirconia nanostructures with the desired properties for specific applications. mdpi.com

Table 5: Techniques for Morphological Control of this compound

Technique	Controllable Parameters	Resulting Morphologies	Source
Hydrothermal Treatment	Temperature, Time, Surfactants	Needles, spheres, rods, spindles, stars, flowers, hollow cubes/spheres	mdpi.com
Anodization	Voltage, Duration, Electrolyte	Porous arrays, nanoholes (40-75 nm), nanotube layers	researchgate.net
Sol-Gel Process	Precursor type, pH, Thermal treatment	Nanoparticles with controlled crystalline size and phase	nih.gov
Magnetron Sputtering	Argon partial pressure, Substrate temperature	Films with varying grain size and surface morphology	mdpi.com

Synthesis of this compound Nanoparticles with Controlled Shape and Size

Several factors, such as the choice of precursor, pH, temperature, and reaction time, play a crucial role in determining the final characteristics of the nanoparticles. rsc.orgnih.gov For instance, the sol-gel method is noted for its effectiveness in producing nanosized particles. nih.gov In one study, pure this compound nanoparticles with diameters between 10-25 nm were synthesized using a sol-gel method with benzyl alcohol as a non-aqueous solvent and sodium lauryl sulfate (B86663) as a surfactant to control particle size. scielo.br Another investigation demonstrated that by using a sol-gel process involving chitosan (B1678972) or polyvinyl alcohol hybrid films, it was possible to produce well-defined mesoporous zirconia nanoparticles with controlled sizes (6–30 nm) and shapes, ranging from loose cubes to agglomerates. d-nb.infoscispace.com

Hydrothermal methods also offer a route to control nanoparticle morphology. By adjusting the concentration of mineralizers like NaBF₄, researchers have successfully synthesized anisotropic ZrO₂ particles with octahedron-, diamond-, and plate-like shapes. mdpi.com The concentration of the precursor solution in hydrothermal synthesis has been shown to directly impact particle size, with lower concentrations generally leading to smaller particles. aip.org

The calcination temperature is another critical parameter. Higher calcination temperatures tend to increase the particle size and the degree of agglomeration. rsc.orgresearchgate.net For example, zirconia nanoparticles synthesized by a thermal treatment method showed an increase in average particle size from with increasing calcination temperature from 600 to 900°C. researchgate.net

The following table summarizes the effect of different synthesis parameters on the resulting nanoparticle characteristics based on various research findings.

Table 1: Influence of Synthesis Parameters on this compound Nanoparticle Properties

Synthesis Method	Precursor(s)	Key Parameters Varied	Resulting Particle Size	Resulting Morphology	Reference(s)
Sol-Gel	ZrOCl₂·8H₂O, Zr(SO₄)₂·H₂O	Precursor type	9.7 - 18.1 nm (crystallite size)	Varied with precursor	scielo.br
Sol-Gel from Hybrid Films	Chitosan or Polyvinyl alcohol with ZrOₓ	Thermal recovery temperature (450, 800, 1100 °C)	6 - 30 nm	Loose cubes to agglomerates	d-nb.infoscispace.com
Hydrothermal	Commercial monoclinic zirconia	Solution concentration, pH	15 - 30 nm	Not specified	rsc.org
Hydrothermal	ZrCl₄	Precursor concentration (0.1, 0.3, 0.5 M)	~189 - 292 nm	Spherical	aip.org
Hydrothermal	ZrOCl₂·8H₂O	Mineralizer (NaBF₄) concentration	Increased with mineralizer concentration	Octahedron, diamond, plate-like	mdpi.com
Co-precipitation	Zirconium nitrate, KOH	Ratio of precursor to precipitating agent	Not specified	Spherical	rsc.org
Thermal Treatment	Zirconium (IV) acetate hydroxide	Calcination temperature (600 - 900°C)	Increased with temperature	Not specified	researchgate.net

Fabrication of this compound Nanobelts, Nanowires, and Nanotubes

One-dimensional (1D) this compound nanostructures, including nanobelts, nanowires, and nanotubes, have garnered significant interest due to their unique properties and potential applications. researchgate.netmdpi.com Various fabrication techniques have been developed to synthesize these 1D nanostructures.

Nanobelts: this compound nanobelts have been successfully fabricated using methods like electrospinning. scientific.netunl.pt In one approach, hybrid fibers and belts were created by electrospinning a solution containing a zirconium precursor and a polymer, followed by heat treatment to obtain monoclinic ZrO₂ nanobelts. scientific.net

Nanowires: this compound nanowires can be synthesized through several methods, including chemical vapor deposition (CVD) and hydrothermal processes. researchgate.netnih.govscispace.comscientific.net For example, single-crystalline monoclinic zirconia nanowires were synthesized via CVD at 1200 °C using ZrCl₄ powder as the precursor and a gold-coated graphite (B72142) substrate. researchgate.net Another CVD-based method produced nanowires with diameters of 50-100 nm and lengths exceeding 100 μm at high oxygen concentrations. scientific.net Template-assisted methods, using porous anodic aluminum oxide (AAO), have also been employed to produce ZrO₂ nanowires. scispace.com A solution deposition method using an AAO template and a concentrated zirconium n-butoxide solution resulted in the formation of solid nanowires. nycu.edu.tw

Nanotubes: The fabrication of this compound nanotubes is often achieved through template-assisted synthesis and anodization. nih.govresearchgate.net Anodization of a zirconium foil in an electrolyte solution is a straightforward method to create nanotube arrays, where the dimensions can be controlled by adjusting the anodization voltage and duration. mdpi.comnih.govscientific.net For instance, optimal conditions for forming regular nano-pore arrays were found to be an anodizing voltage of 45 V and a duration of 60 minutes. nih.gov Template-based methods, utilizing porous membranes like AAO or organic templates, have also been successfully used to synthesize ZrO₂ nanotubes. nycu.edu.twresearchgate.net A study using a concentration-dependent solution deposition (CDSD) method with an AAO template demonstrated that dilute precursor solutions lead to the formation of hollow nanotubes. nycu.edu.tw

Table 2: Fabrication Methods for 1D this compound Nanostructures

Nanostructure	Fabrication Method	Precursor(s) / Starting Material	Key Parameters	Dimensions	Reference(s)
Nanobelts	Electrospinning & Heat Treatment	Zirconium precursor, PVP	PVP content, heat treatment temperature	Not specified	scientific.net
Nanowires	Chemical Vapor Deposition (CVD)	ZrCl₄	Temperature (1200 °C), Au catalyst	Not specified	researchgate.net
Nanowires	Chemical Vapor Deposition (CVD)	Not specified	Oxygen concentration (high)	Diameter: 50-100 nm, Length: >100 µm	scientific.net
Nanowires	Solution Deposition (AAO template)	Zr[O(CH₂)₃CH₃]₄	High precursor concentration	Diameter: 200-450 nm, Length: ~60 µm	nycu.edu.tw
Nanotubes	Anodization	Zirconium foil	Anodizing voltage (45 V), duration (60 min)	Diameter: ~51 nm, Length: ~2.01 µm	nih.gov
Nanotubes	Solution Deposition (AAO template)	Zr[O(CH₂)₃CH₃]₄	Low precursor concentration	Diameter: 200-450 nm, Length: ~60 µm	nycu.edu.tw

Development of this compound Nanosheets and Thin Films

Two-dimensional (2D) this compound nanostructures, such as nanosheets and thin films, are crucial for applications in electronics and protective coatings. espublisher.comjos.ac.cn

Nanosheets: The synthesis of single-crystal zirconia nanosheets has been achieved through methods like molten salt synthesis and thermal transformation. researchgate.netacs.org One study reported the preparation of monoclinic zirconia nanosheets with a thickness of 60–80 nm by using a molten salt method with NaCl and Na₃PO₄ as composite salts at 900 °C. researchgate.net Another approach involved the thermal transformation of NH₄Zr₂F₉ in an ionic liquid to produce single-crystal monoclinic ZrO₂ nanosheets with a thickness of about 4 nm. acs.org Chemical vapor deposition (CVD) has also been used to prepare single-crystal m-ZrO₂ nanosheets at 830 °C with the assistance of 5A molecular sieves. jos.ac.cn

Thin Films: A variety of deposition techniques are employed to create this compound thin films, including spray pyrolysis, sputtering, sol-gel spin coating, and atomic layer deposition (ALD). espublisher.comscirp.orgmedcraveonline.comemerald.comuwo.ca Spray pyrolysis is a cost-effective method that allows for good compositional control. espublisher.com The properties of films produced by this method are influenced by the precursor concentration, with higher concentrations leading to increased crystallinity. espublisher.com DC reactive magnetron sputtering is another technique used to deposit ZrO₂ thin films, which can be amorphous as-deposited and become nanocrystalline with a tetragonal structure after annealing. medcraveonline.com The sol-gel spin-coating technique offers a simple way to deposit ZrO₂ films, where subsequent heat treatment influences the film's crystallinity. scirp.org Atomic layer deposition provides precise control over film thickness and morphology on various substrates, including graphene nanosheets. uwo.ca The morphology of ALD-deposited ZrO₂ can be tuned from nanoparticles to uniform thin films by increasing the number of deposition cycles. uwo.ca

Table 3: Synthesis and Deposition of 2D this compound Structures

Nanostructure	Synthesis/Deposition Method	Precursor(s) / Substrate	Key Parameters	Resulting Characteristics	Reference(s)
Nanosheets	Molten Salt Method	Solvothermally synthesized product	Heat treatment temp., soaking time	Thickness: 60-80 nm, monoclinic	researchgate.net
Nanosheets	Thermal Transformation	NH₄Zr₂F₉ in ionic liquid	Not specified	Thickness: ~4 nm, single crystal monoclinic	acs.org
Nanosheets	Chemical Vapor Deposition (CVD)	Not specified	Temperature (830 °C), 5A molecular sieves	Single-crystal monoclinic	jos.ac.cn
Thin Films	Spray Pyrolysis	Zirconyl chloride octahydrate	Precursor concentration	Amorphous to crystalline with increasing concentration	espublisher.com
Thin Films	DC Magnetron Sputtering	Zirconium target	Annealing temperature (450 °C)	Amorphous as-deposited, nanocrystalline tetragonal after annealing	medcraveonline.com
Thin Films	Sol-Gel Spin Coating	Zirconium tetra-tert-butoxide	Annealing temperature (400, 700 °C)	Crystallized at 700 °C	scirp.org

Influence of Precursors and Reaction Conditions on this compound Synthesis

The choice of precursors and the specific reaction conditions are paramount in directing the synthesis of this compound towards desired nanostructures with specific properties. nih.govsciety.org The nature of the zirconium precursor, such as zirconium oxychloride (ZrOCl₂), zirconium sulfate (Zr(SO₄)₂), or zirconium alkoxides, significantly affects the resulting crystallite size and morphology of the nanoparticles. rsc.orgscielo.br For example, a sol-gel synthesis using ZrOCl₂·8H₂O as a precursor resulted in a crystallite size of 18.1 nm, while using Zr(SO₄)₂·H₂O under similar conditions produced a smaller crystallite size of 9.7 nm. scielo.br The phase composition of the final product is also heavily influenced by the synthesis method itself, with less significant impact from the nature of the zirconium oxysalt precursors in templateless precipitation methods. sciety.orgresearchgate.net

Reaction conditions such as temperature, pH, reaction time, and the use of surfactants or templates are critical control factors.

Temperature: Annealing or calcination temperature plays a direct role in the crystallinity and size of the nanoparticles. rsc.orgresearchgate.netmdpi.com Higher temperatures generally promote crystal growth and can lead to phase transformations. nih.gov For instance, in the synthesis of ZrO₂-SiO₂ gels, the type of zirconia polymorph (tetragonal or monoclinic) that formed was strongly dependent on the annealing temperature. mdpi.com

pH: The pH of the reaction medium affects the hydrolysis and condensation rates of the precursors, thereby influencing the particle size and phase composition. rsc.orgnih.gov Optimized synthesis of ZrO₂ nanoparticles for photocatalytic applications found that a pH of 10 was ideal for achieving the smallest particle size and a desirable monoclinic/tetragonal phase ratio. nih.gov

Reaction Time: The duration of the synthesis process can impact particle growth and morphology. aip.orgnih.gov In an ultrasound-assisted synthesis, a reaction time of 6 hours was found to be optimal for producing the smallest particle size and best particle distribution. nih.gov

Surfactants and Templates: The use of surfactants and templates provides a powerful means to control the morphology and prevent agglomeration. Cationic surfactants like cetyltrimethylammonium bromide (CTAB) have been shown to strongly influence the textural and structural properties of ZrO₂ when used in template hydrothermal synthesis methods. sciety.orgresearchgate.net Similarly, the addition of a rosin-based surfactant in a hydrothermal process allowed for the tailoring of zirconia morphology into hollow spherical structures. mdpi.com

Crystallography, Phase Engineering, and Structural Stability of Zirconium Oxide

Polymorphism of Zirconium Oxide: Monoclinic, Tetragonal, and Cubic Phases

Zirconium dioxide (ZrO2), commonly known as zirconia, is a polymorphic material, meaning it can exist in three distinct crystal structures at different temperatures. numberanalytics.comtandfonline.com These phases are monoclinic (m), tetragonal (t), and cubic (c). numberanalytics.comgc.dental

At ambient temperatures, pure zirconia adopts the monoclinic crystal structure. researchgate.netggsceramic.com As the temperature increases, it undergoes phase transformations. The monoclinic phase is stable up to approximately 1170°C (1443 K). researchgate.netharvard.eduresearchgate.net Above this temperature, it transforms into the tetragonal phase. researchgate.netharvard.eduresearchgate.net The tetragonal phase remains stable until about 2370°C (2643 K), at which point it transitions to the cubic phase. researchgate.netresearchgate.netwikipedia.org The cubic phase persists up to the melting point of zirconia at around 2680°C (2953 K). researchgate.net

The crystal structures of these three phases differ significantly. The cubic phase possesses the highest symmetry, with a fluorite-type crystal structure. lupinepublishers.com The tetragonal structure can be visualized as a slightly distorted version of the cubic structure. lupinepublishers.com The monoclinic phase has the lowest symmetry of the three. lupinepublishers.com This transformation from the high-symmetry cubic and tetragonal phases to the lower-symmetry monoclinic phase upon cooling is accompanied by a significant volume expansion of about 3-5%. researchgate.netunesp.br This volume change can induce substantial internal stresses, often leading to cracking and the disintegration of sintered pure zirconia bodies as they cool down. harvard.edu

Due to its superior mechanical properties, particularly its high strength and toughness, the tetragonal phase is the most desirable for many structural applications. numberanalytics.comgc.dental However, since it is only stable at elevated temperatures in its pure form, methods to stabilize the tetragonal or cubic phases at room temperature are crucial for the practical use of zirconia-based ceramics. gc.dentalharvard.edu

Interactive Data Table: Crystallographic Phases of this compound

Phase	Crystal System	Temperature Stability Range (°C)	Key Characteristics
Monoclinic (m)	Monoclinic	Room Temperature to ~1170 researchgate.netharvard.eduresearchgate.net	Stable at room temperature, lower mechanical strength. gc.dental
Tetragonal (t)	Tetragonal	~1170 to ~2370 researchgate.netharvard.eduresearchgate.net	High strength and toughness. numberanalytics.comgc.dental
Cubic (c)	Cubic	~2370 to Melting Point (~2680) researchgate.netresearchgate.netwikipedia.org	Highest symmetry, high ionic conductivity. preciseceramic.com

Phase Transformation Mechanisms in this compound

The transitions between the different crystalline phases of this compound are fundamental to its processing and properties. These transformations can be induced by changes in temperature or by the application of stress.

As previously mentioned, pure zirconia undergoes reversible phase transitions as a function of temperature. aip.org Upon heating, the sequence of transformations is monoclinic → tetragonal → cubic. mdpi.com The monoclinic to tetragonal (m→t) transformation occurs at approximately 1170°C. researchgate.netharvard.edu This transition is associated with a volume decrease of about 5%. researchgate.net The tetragonal to cubic (t→c) transition takes place at around 2370°C. researchgate.netwikipedia.org

Upon cooling, the reverse transformations occur. The cubic to tetragonal (c→t) transition is followed by the tetragonal to monoclinic (t→m) transformation. The t→m transformation during cooling is of significant practical importance. This transformation is martensitic in nature, meaning it is a rapid, diffusionless transformation. harvard.edu It is accompanied by a substantial volume expansion of 3-4% and a significant shear strain. researchgate.netharvard.edu This expansion creates large internal stresses within the material, which can lead to the formation of microcracks and, in many cases, the catastrophic failure of the ceramic component. researchgate.netharvard.edu The temperature at which this transformation occurs on cooling is lower than the m→t transformation temperature on heating, a phenomenon known as thermal hysteresis. researchgate.net The exact temperatures for these transitions can be influenced by factors such as grain size, internal stresses, and the presence of impurities.

A key characteristic of certain zirconia ceramics is the ability of the metastable tetragonal phase to transform to the more stable monoclinic phase under the influence of an applied stress. numberanalytics.comnih.gov This phenomenon is known as stress-induced transformation toughening and is the primary reason for the exceptional fracture toughness of many zirconia-based materials. gc.dentaldoitpoms.ac.uk

When a crack propagates through a zirconia ceramic containing metastable tetragonal grains, the high stress concentration at the crack tip triggers the t→m phase transformation in a localized zone around the crack. doitpoms.ac.ukinnovamats.com This transformation has two main toughening effects:

Energy Absorption: The phase transformation itself is an energy-dissipative process, absorbing some of the energy that would otherwise contribute to crack propagation. doitpoms.ac.ukyoutube.com

Volume Expansion and Compressive Stress: The volume expansion associated with the t→m transformation creates a compressive stress field around the crack tip. innovamats.comyoutube.com This compressive stress effectively counteracts the tensile stress that drives the crack forward, thus shielding the crack tip and hindering its propagation. numberanalytics.com

This mechanism significantly increases the energy required to extend a crack, thereby enhancing the material's fracture toughness. gc.dentaldoitpoms.ac.uk The effectiveness of transformation toughening is dependent on the stability of the tetragonal phase; it must be metastable enough to transform under stress but not so unstable that it transforms spontaneously. doitpoms.ac.uk

Temperature-Induced Phase Transitions

Stabilization of Metastable this compound Phases

To prevent the destructive t→m phase transformation during cooling and to harness the benefits of transformation toughening, the high-temperature tetragonal or cubic phases of zirconia are often stabilized at room temperature. harvard.edu This is typically achieved by alloying zirconia with other oxides, known as stabilizers. gc.dental These dopants substitute some of the zirconium ions in the crystal lattice, creating oxygen vacancies to maintain charge neutrality and stabilizing the higher-symmetry phases. ggsceramic.comwikipedia.org

Yttrium oxide (Y2O3), or yttria, is the most commonly used stabilizer for zirconia. heegermaterials.com The addition of yttria to zirconia creates yttria-stabilized zirconia (YSZ). wikipedia.org The amount of yttria added determines which phase is stabilized at room temperature.

Partially Stabilized Zirconia (PSZ): By adding a specific amount of yttria (typically around 3 mol%), it is possible to retain a microstructure at room temperature consisting of metastable tetragonal precipitates within a cubic matrix. gc.dental This material is known as Partially Stabilized Zirconia (PSZ) and exhibits excellent fracture toughness due to the stress-induced transformation of the tetragonal precipitates. innovamats.com

Tetragonal Zirconia Polycrystal (TZP): With an addition of about 3 mol% yttria, a fully tetragonal, fine-grained microstructure can be retained at room temperature. gc.dental This material, known as 3Y-TZP, is renowned for its high strength and toughness. gc.dental

Fully Stabilized Zirconia (FSZ): When the yttria content is increased to around 8 mol%, the cubic phase is fully stabilized from the melting point down to room temperature. ggsceramic.comheegermaterials.com This material, often referred to as 8YSZ, does not undergo transformation toughening but is valued for its excellent ionic conductivity at high temperatures, making it suitable for applications like solid oxide fuel cells and oxygen sensors. wikipedia.orgpreciseceramic.com

The introduction of Y³⁺ ions, which are larger than Zr⁴⁺ ions, into the zirconia lattice stabilizes the cubic and tetragonal structures. wikipedia.org The resulting oxygen vacancies also facilitate ionic conduction. wikipedia.org

Interactive Data Table: Common Yttria-Stabilized Zirconia Systems

YSZ Type	Yttria Content (mol%)	Predominant Phase(s) at Room Temperature	Key Property
3Y-TZP	~3 gc.dental	Tetragonal gc.dental	High strength and toughness gc.dental
5YSZ	~5 heegermaterials.com	Mixed Tetragonal/Cubic heegermaterials.com	Good hydrothermal stability
8YSZ	~8 heegermaterials.com	Cubic heegermaterials.com	High ionic conductivity wikipedia.orgpreciseceramic.com

Besides yttria, other oxides can also be used to stabilize the high-temperature phases of zirconia.

Cerium Oxide (CeO2): Ceria is another effective stabilizer for zirconia. preciseceramic.com Cerium-stabilized zirconia (Ce-TZP) is known for its high fracture toughness and good wear resistance. hyrdtechceramics.com The addition of ceria can produce a high-density ceramic. hyrdtechceramics.com CeO2 can be used alone or in combination with other stabilizers like yttria to enhance specific properties. journalcra.comtandfonline.com

Scandium Oxide (Sc2O3): Scandia is a highly effective stabilizer for zirconia, and scandia-stabilized zirconia (ScSZ) exhibits the highest ionic conductivity among all zirconia-based electrolytes, making it a premium material for solid oxide fuel cells. americanelements.comacs.org The stabilization of the cubic phase in ScSZ can be achieved over a range of dopant concentrations, which can be influenced by the crystallite size. mdpi.com Typically, about 8-12 mol% of Sc2O3 is used to stabilize the cubic phase. mdpi.com

Other oxides such as magnesia (MgO) and calcia (CaO) have also been used to stabilize zirconia, leading to materials like Mg-PSZ and Ca-PSZ, which also exhibit transformation toughening. gc.dentalnih.govmdpi.com

Role of Dopants and Alloying Elements in Phase Control

The phase stabilization of this compound at lower temperatures is critically dependent on the introduction of dopants and alloying elements into its crystal lattice. Pure zirconia undergoes a disruptive phase transformation from tetragonal to monoclinic upon cooling, which involves a significant volume change of about 3–5% that can lead to catastrophic mechanical failure. wikipedia.orgscielo.org.co To prevent this, various metal oxides are used as stabilizers to retain the desirable high-temperature tetragonal (t-ZrO₂) or cubic (c-ZrO₂) phases at room temperature. mdpi.com

The primary mechanism of stabilization involves substituting the Zr⁴⁺ ions in the lattice with aliovalent (different-valency) or isovalent (same-valency) cations. The most common and effective stabilizers are trivalent and divalent oxides, such as yttrium oxide (Y₂O₃), calcium oxide (CaO), magnesium oxide (MgO), and cerium oxide (CeO₂). nih.gov When a dopant cation with a lower valence than Zr⁴⁺ (e.g., Y³⁺, Ca²⁺, Mg²⁺) is introduced, oxygen vacancies are created in the lattice to maintain charge neutrality. mdpi.comnih.gov These oxygen vacancies disrupt the crystal lattice in a way that lowers the free energy of the cubic and tetragonal phases relative to the monoclinic phase, thereby stabilizing them.

The ionic radius of the dopant cation is another crucial factor. To effectively stabilize the structure, the dopant ion should have a radius larger than that of Zr⁴⁺ (0.84 Å). wikipedia.org For instance, the larger ionic radius of Y³⁺ (0.96 Å) helps to stabilize the higher-symmetry phases. wikipedia.org The concentration of the dopant is also a key parameter that determines which phase is stabilized. For example, in the well-studied yttria-stabilized zirconia (YSZ) system, doping with approximately 3 mol% Y₂O₃ typically results in partially stabilized zirconia (PSZ), which is predominantly tetragonal (t-ZrO₂). nih.gov Increasing the yttria content to around 8 mol% fully stabilizes the cubic phase (c-ZrO₂). wikipedia.orgtandfonline.com

Dopants with valences lower than four, like those in Mn₂O₃, tend to increase the concentration of oxygen vacancies and can promote the transformation from the tetragonal to the cubic phase. rsc.org Conversely, dopants with valences higher than four, such as in Nb₂O₅ and WO₃, can reduce the oxygen vacancy concentration and may favor the transition from the cubic to the tetragonal phase. rsc.org Alloying elements like tin (Sn) and niobium (Nb) also significantly influence phase stability, with their effect being dependent on their valence state within the oxide film. researchgate.net For instance, Nb⁵⁺ can cause lattice shrinkage, which helps to reduce internal stresses. researchgate.net

The following table summarizes the role of various common dopants in the phase control of this compound.

Dopant Oxide	Dopant Ion	Ionic Radius (Å)	Typical Concentration (mol%)	Stabilized Phase(s)	Mechanism of Stabilization
Yttrium Oxide (Y₂O₃)	Y³⁺	0.96 wikipedia.org	3-4 tandfonline.com	Tetragonal (t-ZrO₂)	Creation of oxygen vacancies, larger ionic radius. wikipedia.orgmdpi.com
Yttrium Oxide (Y₂O₃)	Y³⁺	0.96 wikipedia.org	~8 wikipedia.org	Cubic (c-ZrO₂)	Higher concentration of oxygen vacancies. wikipedia.org
Calcium Oxide (CaO)	Ca²⁺	1.00	~15	Cubic (c-ZrO₂)	Creation of oxygen vacancies due to aliovalent substitution. nih.gov
Magnesium Oxide (MgO)	Mg²⁺	0.72	~8-10	Tetragonal (t-ZrO₂)	Stabilizes the tetragonal phase; Mg is also a crucial dopant. nih.govnih.gov
Cerium Oxide (CeO₂)	Ce⁴⁺/Ce³⁺	0.87 (Ce⁴⁺)	10-20	Tetragonal (t-ZrO₂)	Isovalent substitution and potential reduction to Ce³⁺ creating vacancies. nih.gov
Scandium Oxide (Sc₂O₃)	Sc³⁺	0.745	6.5-17.5 nih.gov	Cubic (c-ZrO₂)	Effective stabilization, particularly in nanocrystalline films. nih.gov
Lanthanide Oxides (e.g., La₂O₃, Nd₂O₃, Sm₂O₃)	Ln³⁺	>0.9	Varies	Tetragonal/Cubic	Large ionic radii and generation of oxygen vacancies. mdpi.com

Crystallite Size and Microstructure-Phase Relationships in this compound Nanomaterials

In addition to doping, the phase stability of this compound is profoundly influenced by its crystallite size, especially at the nanoscale. tandfonline.com For pure, undoped zirconia, the high-temperature tetragonal phase, which is normally unstable below 1175°C, can be retained at room temperature if the crystallite size is reduced below a certain critical threshold. tandfonline.comcore.ac.uk This phenomenon is attributed to the difference in surface free energy between the monoclinic and tetragonal phases. The lower surface energy of the tetragonal phase becomes dominant at very small particle sizes, making it the more thermodynamically stable phase. core.ac.uk

Numerous studies have experimentally verified and quantified this size-dependent phase stability. The reported critical crystallite size for stabilizing the tetragonal phase in pure zirconia typically falls within the range of 10 to 30 nanometers. tandfonline.comcore.ac.ukresearchgate.net Below this critical size, the formation of the monoclinic phase is suppressed. core.ac.uk For example, some researchers report that for nanocrystalline ZrO₂, the tetragonal phase can be stabilized at room temperature below a critical size of approximately 30 nm. tandfonline.com Others have calculated and observed a critical size closer to 10 nm. d-nb.info

The relationship is direct: as the crystallite size decreases, the stability of the tetragonal phase increases. core.ac.uk This effect allows for the synthesis of metastable t-ZrO₂ nanoparticles without the need for chemical stabilizers. core.ac.uk However, if these nanocrystals are subjected to heat treatment that causes them to grow beyond the critical size, they will irreversibly transform into the stable monoclinic phase. core.ac.uk For instance, in one study, the tetragonal phase was predominant for crystallites below 20 nm, while the monoclinic phase became dominant for crystallites larger than 23 nm. researchgate.net

The microstructure, including factors like particle aggregation and porosity, also plays a role. In aggregated nanoparticle systems, the critical size for the t-to-m transformation can be larger than in discrete, non-aggregated particles. researchgate.net The method of synthesis significantly impacts the resulting crystallite size and, consequently, the phase composition. core.ac.uk Techniques like hydrothermal synthesis, sol-gel processes, and gas-condensation are employed to produce zirconia nanoparticles with controlled sizes to achieve the desired phase. core.ac.uk

The following table presents research findings on the critical crystallite size for tetragonal phase stability in this compound.

Material System	Synthesis/Processing Method	Critical Crystallite Size for t-ZrO₂ Stability	Reference
Pure ZrO₂ Nanoparticles	General observation	~30 nm	tandfonline.comcore.ac.uk
Pure ZrO₂ Nanoparticles	Theoretical calculation & experimental	~10 nm	d-nb.info
Pure ZrO₂ Nanocrystallites	Thermal annealing	< 20-23 nm	researchgate.net
Pure ZrO₂	Ion Beam Assisted Deposition (IBAD)	4-15 nm (stabilized cubic phase)	unl.edu
Y-doped ZrO₂	Aggregated nanoparticles	35-62 nm	researchgate.net
Sc₂O₃-doped ZrO₂	Nanocrystalline thin films	< 15 nm (stabilized cubic phase)	nih.gov

Defect Chemistry and Non-Stoichiometry in this compound Systems

The properties and phase stability of this compound are intrinsically linked to its defect chemistry and its capacity for non-stoichiometry. The most significant point defects in zirconia are oxygen vacancies. acs.orgresearchgate.net These vacancies can be created intrinsically through thermal processes or extrinsically through the incorporation of lower-valence dopants, as discussed in section 3.3.3.

In its stoichiometric form (ZrO₂), the zirconium cation is in the Zr⁴⁺ oxidation state. However, under certain conditions, particularly low oxygen partial pressures and high temperatures, the material can become oxygen-deficient, leading to a non-stoichiometric form denoted as ZrO₂₋ₓ. The loss of neutral oxygen from the lattice leaves behind two electrons, which can be localized at the vacancy site. This creates defect centers, often referred to as F-centers, which can exist in different charge states: neutral (F), singly charged (F⁺), or doubly charged (F²⁺). acs.org The formation of these oxygen vacancies is a key factor in stabilizing the tetragonal and cubic phases of zirconia, even in the absence of dopants. acs.orgresearchgate.net

The concentration and charge state of these vacancies are crucial. For example, some studies suggest that concentrations of oxygen vacancies as low as 3% can be sufficient to stabilize the cubic phase at room temperature. proquest.com The introduction of dopants directly controls the extrinsic oxygen vacancy concentration. For every two trivalent cations (like Y³⁺) that substitute for two Zr⁴⁺ ions, one oxygen vacancy is formed to maintain charge neutrality. This can be represented by the following Kröger-Vink notation for the dissolution of Y₂O₃ in ZrO₂:

Y₂O₃ → 2Y'Zr + 3OxO + V••O

Here, Y'Zr represents a Y³⁺ ion on a Zr⁴⁺ site with an effective negative charge, OxO is an O²⁻ ion on a regular oxygen site, and V••O is an oxygen vacancy with two effective positive charges.

Conversely, zirconia can also exhibit oxygen-excess non-stoichiometry (ZrO₂₊ₓ), particularly in amorphous structures or under specific processing conditions. engconfintl.org Since Zr⁴⁺ cannot be readily oxidized further, this excess oxygen is accommodated not by forming zirconium interstitials but by creating peroxide ions (O₂²⁻) within the lattice. engconfintl.org

The defect chemistry of zirconia is not limited to the bulk material. Defect redistribution occurs at interfaces, such as grain boundaries and oxide-water interfaces, creating space-charge layers that significantly influence the material's transport and corrosion properties. mit.edursc.org The type of dopant can affect this redistribution; for instance, donor-type dopants like Nb can increase oxygen diffusivity while limiting hydrogen incorporation. rsc.org

The table below describes the primary point defects in this compound systems.

Defect Type	Kröger-Vink Notation	Description	Formation Condition	Role/Effect
Oxygen Vacancy (doubly charged)	V••O	A vacant oxygen lattice site with two effective positive charges.	Doping with lower-valence cations (e.g., Y³⁺, Ca²⁺); low oxygen partial pressure.	Charge compensation; stabilization of tetragonal and cubic phases; ionic conductivity. wikipedia.orgmdpi.com
Oxygen Vacancy (singly charged)	V•O or F⁺-center	An oxygen vacancy that has trapped one electron.	Low oxygen partial pressure; electron trapping.	Contributes to electronic properties and phase stability. acs.org
Oxygen Vacancy (neutral)	VxO or F-center	An oxygen vacancy that has trapped two electrons.	Low oxygen partial pressure; electron trapping.	Affects optical and electronic properties; contributes to phase stability. acs.org
Cation Substitutional (aliovalent)	e.g., Y'Zr, Ca''Zr	A dopant cation with a lower valence on a zirconium site.	Intentional doping.	Creates oxygen vacancies for charge compensation. rsc.org
Peroxide Ion	O₂²⁻	Two oxygen atoms covalently bonded, occupying lattice sites.	Oxygen-excess conditions (ZrO₂₊ₓ).	Accommodates excess oxygen in the lattice. engconfintl.org
Zirconium Vacancy	V''''Zr	A vacant zirconium lattice site with four effective negative charges.	High oxygen partial pressure (less common).	High formation energy, generally unfavorable. mdpi.com
Oxygen Interstitial	O''i	An oxygen ion at an interstitial site.	High oxygen partial pressure.	Generally less favorable than oxygen vacancies in ZrO₂. mdpi.com

Advanced Characterization Methodologies for Zirconium Oxide Materials

Structural and Morphological Characterization

X-ray Diffraction (XRD) for Phase Identification and Crystallite Size

X-ray diffraction (XRD) is a primary technique for the structural characterization of crystalline materials like zirconium oxide. It is instrumental in identifying the polymorphic phases of ZrO2—monoclinic, tetragonal, and cubic—which are stable under different temperature and pressure conditions. ijnnonline.netcas.cz The diffraction pattern, a plot of diffracted X-ray intensity versus the diffraction angle (2θ), serves as a unique fingerprint for each crystalline phase. For instance, XRD analysis can confirm the presence of a predominantly tetragonal phase in yttria-stabilized zirconia (YSZ) materials. researchgate.net Specific diffraction peaks at various 2θ values correspond to different crystallographic planes, allowing for precise phase identification by comparison with standard data from the International Centre for Diffraction Data (ICDD). mdpi.comseejph.com For example, diffraction peaks at 2θ values of 28.2° and 31.5° are characteristic of the monoclinic phase of ZrO2. mdpi.com Mechanical processing can induce a transformation from the tetragonal to the monoclinic phase, a phenomenon that is readily confirmed by XRD. nih.gov

Beyond phase identification, XRD data is widely used to estimate the average crystallite size of nanocrystalline this compound. The Scherrer equation is a common method for this calculation, relating the crystallite size to the broadening of the diffraction peaks. academicjournals.orgscirp.org The equation is given by:

D = (K * λ) / (β * cos(θ))

Where:

D is the mean crystallite size.

K is the shape factor (typically ~0.9).

λ is the X-ray wavelength.

β is the full width at half maximum (FWHM) of the diffraction peak in radians.

θ is the Bragg angle.

This method has been used to determine crystallite sizes for ZrO2 nanoparticles ranging from approximately 17 nm to 31 nm in various studies. academicjournals.org It is important to note that methods like the Scherrer equation provide the size of coherent diffracting domains, which may not be the same as the actual grain or particle size. academicjournals.org

Table 1: XRD Data for this compound Phase and Crystallite Size Determination

Sample Description	Predominant Phase(s) Identified	Characteristic 2θ Peaks (°)	Calculated Crystallite Size (nm)	Reference
Yttria-Stabilized Zirconia (3Y-TZP)	Tetragonal	Not specified	Not specified	researchgate.net
Plasma-Synthesized Nanostructures	Monoclinic	28.2, 31.5, 38.5, 50.1, 59.8	~14	mdpi.commdpi.com
Sol-Gel Synthesized 8YSZ	Cubic	Not specified	17 - 31	academicjournals.org
Green Synthesized Nanoparticles	Tetragonal	Not specified	~35	nepjol.info

Transmission Electron Microscopy (TEM) for Nanostructure Analysis

Transmission Electron Microscopy (TEM) offers high-resolution imaging capabilities that are essential for analyzing the nanostructure of this compound materials. TEM allows for the direct visualization of individual nanoparticles, providing information on their size, shape, and morphology. mdpi.combiointerfaceresearch.com For instance, TEM has been used to confirm the formation of uniformly distributed ZrO2 nanostructures with dimensions around 14-15 nm. mdpi.commdpi.com

High-Resolution TEM (HRTEM) further enhances this analysis by enabling the visualization of lattice fringes, which are the periodic arrangement of atoms in a crystal. The spacing between these fringes can be measured and correlated with specific crystallographic planes, offering definitive proof of the crystalline phase. biointerfaceresearch.comscirp.orgnih.gov For example, lattice fringe spacings of 0.315 nm and 0.284 nm have been identified as corresponding to the (111) and (111) planes of monoclinic ZrO2, while a spacing of 0.295 nm reflects the (111) plane of tetragonal ZrO2. scirp.org Selected Area Electron Diffraction (SAED), a technique often coupled with TEM, produces diffraction patterns from specific areas of the sample, which can further confirm the crystalline structure. biointerfaceresearch.comnih.gov

Table 2: TEM Findings for this compound Nanostructures

Sample Description	Observed Morphology	Average Particle/Structure Size	Measured Lattice Spacing (nm) & Corresponding Plane	Reference
Plasma-Synthesized Nanostructures	Uniformly distributed nanostructures	~15 nm	Not specified	mdpi.com
Biofabricated Nanoparticles	Quasi-spherical	Not specified	0.283, 0.281 (t-ZrO2, {101})	biointerfaceresearch.com
Mesoporous Sulfated Nanoparticles	Crystalline, polygonal	~8 nm	0.315 (m-ZrO2, {111}), 0.295 (t-ZrO2, {111})	scirp.org
Hydrothermally Synthesized Nanoparticles	Rice-grain-like and fiber-like	Not specified	Not specified	nih.gov
Cerium-Zirconium Mixed Oxides	Nanorods and spherical nanoparticles	Not specified	0.308 ({111}), 0.271 ({110})	rsc.org

Scanning Electron Microscopy (SEM) for Surface Morphology

Scanning Electron Microscopy (SEM) is a powerful tool for examining the surface morphology of this compound materials over a larger area compared to TEM. scientific.net It provides detailed information about the material's topography, grain size, grain boundaries, and porosity. whiterose.ac.ukacademicdirect.org SEM analysis has revealed that different processing methods can lead to significant variations in the grain structure of zirconia ceramics. whiterose.ac.uk For example, studies have shown that oscillatory pressure sintering can inhibit rapid grain growth at high temperatures, resulting in finer grain sizes (e.g., 251 nm) compared to other sintering methods. jim.org.cn

SEM is frequently used to assess the surface of ZrO2 coatings and bulk ceramics, revealing features like agglomeration and porosity. academicdirect.orgresearchgate.net The technique can highlight structural differences, such as variations in grain size between different types of zirconia ceramics, which can influence their mechanical and optical properties. whiterose.ac.ukresearchgate.net In composite materials, SEM can be used to observe the distribution of different phases and how additives affect the microstructure, such as the decrease in alumina (B75360) grain size with the addition of 3Y-ZrO2. scirp.org

Table 3: SEM Observations of this compound Surface Morphology

Material Type	Observed Features	Average Grain Size	Sintering/Processing Method	Reference
Zirconia Ceramics (various)	Polycrystalline, dense structures, varying grain dimensions	Statistically different between types	Not specified	whiterose.ac.ukresearchgate.net
Nanosized-Stabilized Zirconia	Non-spherical particles, little agglomeration and porosity	1 µm to several tens of µm	Co-precipitation and calcination at 800°C	academicdirect.org
Oscillatory Pressure Sintered Zirconia	Fine grains	251 nm	Oscillatory Pressure Sintering	jim.org.cn
Alumina-Zirconia Composite	Decreased alumina grain size with ZrO2 addition	Not specified	Powder compaction and sintering at 1580°C	scirp.org

Atomic Force Microscopy (AFM) for Surface Topography

Atomic Force Microscopy (AFM) is a high-resolution imaging technique used to investigate the surface topography of this compound at the nanometer scale. acs.org It provides quantitative data on surface roughness parameters, such as the root mean square (RMS) roughness and average roughness (Ra). emerald.comaip.org AFM can be operated in different modes, including contact and tapping mode, to generate three-dimensional maps of the surface. nih.govfraunhofer.de

Studies on ZrO2 thin films have used AFM to show how deposition parameters, such as DC sputtering power or substrate temperature, influence surface roughness. emerald.comaip.org For instance, increasing the DC power during sputtering can lead to smoother films with lower average roughness. emerald.com Conversely, increasing the substrate temperature during pulsed laser deposition can increase both grain size and RMS roughness. aip.org AFM is also sensitive enough to detect subtle changes in surface topography resulting from various surface treatments, which might not alter the fundamental chemical structure but are critical for applications like coatings and biomedical implants. nih.govresearchgate.net Even for very smooth surfaces, with RMS roughness values as low as 0.2 nm, AFM can confirm the absence of significant topographical features like crystalline grains. fraunhofer.de

Table 4: AFM Surface Roughness Data for this compound Films

Deposition/Treatment Method	Substrate	Key Finding	RMS Roughness (nm)	Reference
DC Magnetron Sputtering (80 W)	Si/SS304	Roughness decreases with increasing power	4.23 (Ra)	emerald.com
DC Magnetron Sputtering (120 W)	Si/SS304	Roughness decreases with increasing power	2.5 (Ra)	emerald.com
Pulsed Laser Deposition (300°C)	Not specified	Roughness increases with temperature	0.7	aip.org
Pulsed Laser Deposition (600°C)	Not specified	Roughness increases with temperature	1.6	aip.org
Reactive Magnetron Sputtering	Silicon	Plasma immersion increases roughness	Higher than non-immersed samples	jkps.or.kr
Atomic Layer Deposition (450°C anneal)	Not specified	Smooth surface, no grains observed	~0.2	fraunhofer.de

Spectroscopic Investigations

Spectroscopic techniques probe the interaction of electromagnetic radiation with the material to provide information about chemical bonding and vibrational modes.

Fourier Transform Infrared Spectroscopy (FT-IR)

Fourier Transform Infrared Spectroscopy (FT-IR) is a valuable technique for analyzing the chemical bonds within this compound materials. The FT-IR spectrum reveals the vibrational modes of molecules and crystal lattices. For this compound, the most significant features in the FT-IR spectrum are the absorption bands corresponding to the Zr-O bond vibrations, which are typically found in the lower wavenumber region (below 800 cm⁻¹). nepjol.infoijert.org

The precise position of these Zr-O bands can be used to help identify the crystalline phase of ZrO2. ijnnonline.netbiolifesas.org For example, bands centered around 499 cm⁻¹ and 774 cm⁻¹ have been attributed to Zr-O stretching and Zr-O-Zr asymmetric modes in the tetragonal phase. nepjol.info Other research indicates that bands at 465 and 627 cm⁻¹ are characteristic of the cubic phase, while a series of bands including those at 420, 530, and 745 cm⁻¹ are attributed to the monoclinic phase. biolifesas.org The presence of broad absorption bands between 400 and 700 cm⁻¹ is often associated with Zr-O stretching vibrations in tetragonal or cubic structures. ijnnonline.netbiolifesas.org In addition to identifying the primary Zr-O bonds, FT-IR can also detect other functional groups, such as hydroxyl groups (O-H) from absorbed water, which typically appear as broad bands around 3500 cm⁻¹. ijert.orgnanoient.org

Table 5: Characteristic FT-IR Absorption Bands for this compound Phases

Crystalline Phase	Wavenumber (cm⁻¹)	Vibrational Mode Assignment	Reference
Monoclinic	360, 375, 420, 450, 530, 620, 745	Zr-O crystal lattice vibrations	biolifesas.org
Tetragonal	~499	Zr-O stretching	nepjol.info
Tetragonal	~774	Zr-O-Zr asymmetric stretching	nepjol.info
Tetragonal	400, 450, 501, 700	t-zirconia related bands	ijnnonline.net
Cubic	465, 627	Zr-O stretching vibrations	biolifesas.org
General Crystalline	~600	Zr-O vibration	nanoient.org
General Crystalline	418, 426, <610	Zr-O stretching/bond vibrations	ijert.org

Ultraviolet-Visible (UV-Vis) Spectroscopy

Ultraviolet-Visible (UV-Vis) spectroscopy is a fundamental technique for investigating the optical properties of this compound, particularly its electronic band structure. The method involves measuring the absorbance or reflectance of light in the ultraviolet and visible regions of the electromagnetic spectrum. emu.eeijsr.net For ZrO₂, this analysis typically reveals a strong absorption in the UV range, corresponding to the electronic transition from the oxygen 2p valence band to the zirconium 4d conduction band. ijsr.netunesp.br

The position of the absorption edge is a key parameter used to determine the optical band gap (Eg) of the material, a critical factor for its application in optoelectronics and photocatalysis. emu.eeaip.org The band gap can be calculated from the absorption data using the Tauc plot method, which relates the absorption coefficient (α) to the photon energy (hν). emu.ee The value of the band gap in this compound is highly dependent on its crystalline phase (monoclinic, tetragonal, or cubic), particle size, and the presence of dopants or defects. emu.eeias.ac.in For instance, bulk monoclinic zirconia has a reported band gap of approximately 5.17 to 5.93 eV, while the tetragonal phase has a band gap of around 5.1 eV. ias.ac.in Nanocrystalline ZrO₂ often exhibits a blue shift in its absorption edge due to quantum confinement effects, leading to a larger effective band gap. nanoient.org Studies have reported a wide range of band gap values for zirconia nanoparticles, from 3.2 eV to 5.90 eV, depending on synthesis methods and conditions. nanoient.orgekb.egresearchgate.net

Table 1: Reported Optical Properties of this compound from UV-Vis Spectroscopy

This compound Form	Absorption Peak/Edge (nm)	Calculated Optical Band Gap (eV)	Reference
Nanoparticles	210	5.90	nanoient.org
Nanoparticles	276-312	3.5 - 3.6	emu.ee
Nanoparticles	285	Not specified	nih.gov
Nanoparticles	342	Not specified	ijsr.net
Nanoparticles (annealed at 900°C)	278.6	Not specified	ifmo.ru
Nanoparticles (direct band gap)	220-280	3.2 - 5.4	ekb.eg
Nanoparticles (indirect band gap)	220-280	2.8 - 5.1	ekb.eg
Nanostructures (tetragonal)	290-292	3.50 - 3.65	researchgate.net

Photoluminescence (PL) and Photoluminescence Excitation (PLE) Spectroscopy

Photoluminescence (PL) spectroscopy is a powerful, non-destructive technique used to probe the electronic structure and defect states within this compound. The process involves exciting the material with photons of a specific energy (excitation source), causing electrons to move to higher energy states. The subsequent relaxation of these electrons back to lower energy states results in the emission of light (luminescence), which is then analyzed.

The emission spectra of ZrO₂ can reveal information about its crystalline phase, dopant-induced energy levels, and the presence of intrinsic defects such as oxygen vacancies. aip.orgscirp.org Undoped zirconia can exhibit a broad emission band, often attributed to structural defects and self-trapped excitons. unesp.brscirp.org For example, a broad emission peak centered around 460 nm in undoped ZrO₂ has been ascribed to the transition from the O 2p orbital to the Zr 4d orbital. unesp.br

Doping ZrO₂ with rare-earth ions or other elements can introduce new, sharp emission peaks characteristic of the dopant's electronic transitions. scirp.orgresearchgate.net For instance, terbium (Tb³⁺) doped zirconia shows distinct emission bands around 490, 545, 588, and 620 nm, corresponding to specific electronic transitions within the Tb³⁺ ion. scirp.org Similarly, erbium (Er³⁺) and samarium (Sm³⁺) doping leads to characteristic emissions in the visible and near-infrared regions. researchgate.netinstras.comscielo.org.mx The intensity and position of these emission peaks can be influenced by the dopant concentration, the host crystal structure, and energy transfer processes between the zirconia host and the dopant ions. researchgate.netinstras.com

Photoluminescence Excitation (PLE) spectroscopy complements PL by determining the optimal excitation wavelengths that result in the most intense emission at a specific wavelength. This helps to understand the absorption processes and energy transfer mechanisms that lead to the observed luminescence.

Table 2: Photoluminescence Emission Peaks in Doped and Undoped this compound

Material	Excitation Wavelength (nm)	Major Emission Peaks (nm)	Attributed Transition/Cause	Reference
Undoped ZrO₂	Not specified	460	O 2p → Zr 4d	unesp.br
Undoped ZrO₂	270	367, 419, 485, 542	UV and Blue/Green emission from defects	jwent.net
Tb³⁺-doped ZrO₂	325	490, 545, 588, 620	⁵D₄→⁷Fₙ (n=6, 5, 4, 3) of Tb³⁺	scirp.org
Sm³⁺-doped ZrO₂	320	560-580, 590-622, 645-675	⁴G₅/₂→⁶Hₙ (n=5/2, 7/2, 9/2) of Sm³⁺	researchgate.net
Er³⁺-doped ZrO₂	380	525, 549, 561	⁴F₇/₂→⁴I₁₅/₂, ²H₁₁/₂→⁴I₁₅/₂, ⁴S₃/₂→⁴I₁₅/₂ of Er³⁺	scielo.org.mx
Er³⁺-doped ZrO₂ (Upconversion)	967	545 (Green), 680 (Red)	Upconversion process in Er³⁺	instras.com
Y³⁺/La³⁺-doped ZrO₂ (900°C)	488	543, 561, 614, 641	LaO₈ centers, O-2p → Zr-4d transitions	scielo.brscielo.br

X-ray Photoelectron Spectroscopy (XPS) for Chemical Bonding and Composition

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive quantitative spectroscopic technique used to determine the elemental composition, empirical formula, and chemical and electronic states of the elements within a material. In the context of this compound, XPS is invaluable for verifying stoichiometry, identifying oxidation states, and studying the nature of chemical bonds (e.g., Zr-O). acs.orgnih.gov

The analysis involves irradiating the ZrO₂ surface with a beam of X-rays, which causes the emission of core-level electrons. The kinetic energy of these photoelectrons is measured, and from this, their binding energy can be determined. The binding energy of an electron is characteristic of the element and its specific chemical environment.

For this compound, the primary XPS regions of interest are the Zr 3d and O 1s core levels. nih.govresearchgate.net The Zr 3d spectrum typically shows a doublet (Zr 3d₅/₂ and Zr 3d₃/₂) due to spin-orbit splitting. researchgate.netthermofisher.com The binding energy of the Zr 3d₅/₂ peak for stoichiometric ZrO₂ is typically observed in the range of 181.9 eV to 183.4 eV. researchgate.netrsc.org Shifts in these binding energies can indicate the presence of sub-oxides (Zr³⁺, Zr²⁺) or the formation of different chemical bonds, for example, with dopants or surface functional groups. nih.govresearchgate.net

The O 1s spectrum provides information about the oxygen bonding states. The main peak, typically around 530.1 eV, is attributed to oxygen in the ZrO₂ lattice (O²⁻). researchgate.net Higher binding energy shoulders or separate peaks can indicate the presence of other oxygen species, such as surface hydroxyl groups (Zr-OH) or adsorbed water. researchgate.net XPS analysis has shown that the binding energies for both Zr 3d and O 1s can differ between the monoclinic and tetragonal phases of zirconia, which is attributed to differences in electronic structure and the presence of charged oxygen vacancies in the tetragonal phase. rsc.org

Table 3: Representative XPS Binding Energies for this compound

Core Level	Chemical State	Reported Binding Energy (eV)	Reference
Zr 3d₅/₂	ZrO₂	181.9	researchgate.net
Zr 3d₅/₂	ZrO₂ (tetragonal)	182.6 - 183.4	rsc.org
Zr 3d₅/₂	ZrO₂ (monoclinic)	181.6 - 181.8	rsc.org
Zr 3d₅/₂	Zirconium Oxynitride	181.1	nih.gov
O 1s	ZrO₂	530.1	researchgate.net
O 1s	ZrO₂ (tetragonal)	~531.0	rsc.org
O 1s	ZrO₂ (monoclinic)	~529.7	rsc.org
O 1s	Zirconium Oxynitride	530.8	nih.gov
O 1s	Hydroxyl (Zr-OH)	531.7 - 531.9	researchgate.net

Raman Spectroscopy for Phase Analysis

Raman spectroscopy is a powerful and non-destructive technique for the phase identification of this compound. It is particularly effective at distinguishing between the monoclinic, tetragonal, and cubic polymorphs, which can be challenging using other methods like X-ray diffraction, especially for nanocrystalline materials. The technique is based on the inelastic scattering of monochromatic light, usually from a laser source. The frequency shifts in the scattered light correspond to the vibrational modes of the material's crystal lattice (phonons), providing a unique spectral fingerprint for each crystalline phase.

The three main crystalline phases of ZrO₂ have distinct Raman spectra:

Monoclinic (m-ZrO₂): This is the stable phase at room temperature. Its spectrum is complex, with 18 theoretical Raman-active modes, and typically shows a series of sharp, well-defined peaks across the range of 100-700 cm⁻¹. Prominent peaks are often observed near 178, 190, 335, 383, 476, and 638 cm⁻¹.

Tetragonal (t-ZrO₂): This phase is stable at high temperatures but can be stabilized at room temperature in nanomaterials or by doping. It has a simpler spectrum with 6 theoretical Raman-active modes. Its characteristic peaks are typically found around 147, 265, 315, 465, and 645 cm⁻¹. The peak around 147 cm⁻¹ and the strong, broad peak near 265 cm⁻¹ are often considered key identifiers for the tetragonal phase.

Cubic (c-ZrO₂): The cubic phase, stable at even higher temperatures, ideally has no first-order Raman-active modes due to its high symmetry (space group Fm-3m). However, in practice, broad bands may be observed due to disorder, defects, or the presence of nanocrystals.

Raman spectroscopy is therefore an essential tool for monitoring phase transformations in ZrO₂ as a function of temperature, pressure, or dopant concentration. unesp.br

Thermal Analysis Techniques for this compound

Thermal analysis encompasses a group of techniques that measure the physical and chemical properties of a substance as a function of temperature or time while the substance is subjected to a controlled temperature program. For this compound, these methods are crucial for understanding its thermal stability, phase transitions, and the decomposition of precursor materials during synthesis.

Thermal Gravimetric Analysis (TGA)

Thermogravimetric Analysis (TGA) measures the change in mass of a sample as it is heated, cooled, or held at a constant temperature in a controlled atmosphere. This technique is particularly useful for studying processes that involve mass loss or gain, such as dehydration, decomposition, and oxidation.

In the context of this compound synthesis, TGA is frequently used to analyze the thermal decomposition of precursor materials like zirconium hydroxide (B78521) (Zr(OH)₄) or zirconium oxychloride (ZrOCl₂·8H₂O). scielo.org.zascispace.com A typical TGA curve for a zirconium hydroxide gel shows distinct stages of mass loss. scispace.comscielo.org.co The initial weight loss, occurring at temperatures up to ~200°C, is generally attributed to the removal of physically adsorbed and coordinated water molecules. scielo.org.zascielo.org.co Subsequent weight loss at higher temperatures corresponds to the dehydroxylation process, where the hydroxide decomposes to form this compound. scispace.com

TGA is also used to assess the thermal stability of the final ZrO₂ material or composites containing it. Pure, crystalline ZrO₂ is known for its excellent thermal stability, showing little to no weight loss at high temperatures (e.g., up to 700-900°C). scielo.org.zabeilstein-journals.org When ZrO₂ nanoparticles are incorporated into polymer matrices to create composites, TGA can demonstrate the enhancement of thermal stability, as the zirconia can increase the char residue at high temperatures. aip.orgmdpi.comnih.gov

Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a thermal analysis technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. DSC is highly sensitive to thermal events, such as phase transitions, crystallization, melting, and chemical reactions, and it can provide quantitative information about the enthalpy changes (ΔH) associated with these processes.

For this compound, DSC is a primary tool for studying its characteristic phase transitions. The most commonly studied transition is the one from the monoclinic (m) to the tetragonal (t) phase, which occurs upon heating. DSC measurements show this as an endothermic peak on the heating curve. The transition temperature and the associated enthalpy change are key thermodynamic parameters. For pure zirconia, this transition typically occurs around 1472 K (1199 °C), with a reported enthalpy of approximately 5.43 kJ·mol⁻¹. researchgate.netresearchgate.net A thermal hysteresis is observed, meaning the reverse transition from tetragonal to monoclinic upon cooling occurs at a lower temperature. iucr.org

DSC is also used to investigate:

Crystallization: For amorphous or gel-derived zirconia, an exothermic peak can be observed, corresponding to the crystallization into a stable phase (e.g., tetragonal). The enthalpy of crystallization can be quantified from this peak. iucr.org

Dopant Effects: The addition of stabilizing oxides like yttria or scandia significantly alters the phase transition temperatures and enthalpies, which can be precisely monitored by DSC. aip.org For example, in scandia-doped zirconia, DSC can be used to measure the enthalpy of the β-to-cubic phase transition. aip.org

Table 4: Thermal Transition Data for this compound from DSC

Material System	Transition	Temperature	Enthalpy (ΔH)	Reference
Pure ZrO₂	Monoclinic → Tetragonal	~1472 K (1199 °C)	5.43 ± 0.31 kJ·mol⁻¹	researchgate.netresearchgate.net
Pure ZrO₂	Tetragonal → Cubic	2584 ± 15 K (2311 °C)	3.4 ± 2.0 kJ·mol⁻¹	setaramsolutions.com
Amorphous ZrO₂ Gel	Crystallization	Not specified	-128 J·g⁻¹	iucr.org
Scandia-doped ZrO₂	β → Cubic	Not specified	1.11 kJ·mol⁻¹ (of cation)	aip.org

Electrical and Dielectric Characterization of this compound

The electrical and dielectric properties of this compound are pivotal in determining its suitability for applications in microelectronics, such as in capacitors, transistors, and memory devices. Characterization of these properties provides insight into the material's charge storage capacity, insulating quality, and reliability.

Capacitance-Voltage (C-V) Measurements

Capacitance-Voltage (C-V) measurement is a fundamental technique for characterizing Metal-Oxide-Semiconductor (MOS) devices. It involves applying a varying DC voltage across the MOS capacitor and measuring the resulting capacitance at a specific AC frequency. The resulting C-V curve provides critical information about the dielectric material and the interface between the dielectric and the semiconductor.

For this compound, C-V measurements are used to extract key parameters such as the dielectric constant (k), flatband voltage (Vfb), and interface trap densities. mdpi.com The dielectric constant is a measure of a material's ability to store electrical energy in an electric field. This compound is known as a high-k dielectric because its dielectric constant is significantly higher than that of Silicon Dioxide (SiO2). aip.org Research has reported a range of dielectric constants for ZrO2, which can be influenced by the deposition method, processing conditions, and the material's crystalline phase. aip.orgdtic.mil For instance, ZrO2 films produced by Plasma-Enhanced Chemical Vapor Deposition (PECVD) have shown dielectric constants ranging from 13 to 16, depending on the ratio of oxygen to precursor gas during deposition. aip.org In other studies, dielectric constants for this compound have been estimated at approximately 11.5, while values as high as 25 have also been reported. dtic.milimim.pl In ZrO2/GaAs structures, the dielectric constant was calculated to be between 21.5 and 21.7, with the value being influenced by the growth temperature. aip.org

Frequency dispersion, where the measured capacitance varies with the measurement frequency, is a phenomenon often observed in the C-V characteristics of high-k dielectrics like ZrO2. mdpi.com This can be caused by factors such as interface traps, oxide defects, and the presence of a lossy interfacial layer. mdpi.com Studies on ZrO2 films on ZIRLO alloys have shown that a larger capacitance difference between low and high frequencies can be attributed to more mobile electrical charge carriers within the oxide layer. imim.pl

The flatband voltage, the voltage at which there is no band bending in the semiconductor, can shift due to charges within the oxide or at the interface. C-V analysis of ZrO2/GaAs capacitors has demonstrated that post-deposition annealing can cause the flatband voltage to shift closer to the ideal value. aip.org

Table 1: Reported Dielectric Constant (k) for this compound Under Various Conditions

Deposition/Formation Method	Substrate/Structure	Reported Dielectric Constant (k)	Reference
Corrosion in PWR-simulated loop	ZIRLO and NDZ Alloys	11.28 - 11.52	imim.pl
Not Specified	GaN MOS Capacitor	~25	dtic.mil
Atomic Layer Deposition (ALD)	GaAs MOS Capacitor	21.5 - 21.7	aip.org
Plasma-Enhanced CVD (PECVD)	Silicon	13 - 16	aip.org

Current-Voltage (I-V) Characteristics

Current-Voltage (I-V) characterization measures the electrical current flowing through a device as a function of the applied voltage. For a dielectric material like this compound, this measurement is crucial for determining its insulating properties, primarily the leakage current density and the dielectric breakdown voltage. A low leakage current is essential for applications in transistors and capacitors to prevent power loss and device failure.

The leakage current in ZrO2 films is influenced by factors such as film thickness, crystalline structure, and the presence of defects or charge trap sites. imim.pl Temperature-dependent I-V measurements have shown that current through ZrO2 layers increases more drastically with rising temperature when more charge trap sites exist within the oxide. imim.pl

In some configurations, this compound exhibits resistive switching (RS) behavior, where its resistance can be switched between a high-resistance state (HRS) and a low-resistance state (LRS) by applying a specific voltage. This property is the basis for Resistive Random-Access Memory (ReRAM), a type of non-volatile memory. I-V curves for ZrO2-based memory cells show distinct SET (switching from HRS to LRS) and RESET (switching from LRS to HRS) processes. Research on aluminum oxide-doped this compound films has demonstrated I-V characteristics with ON/OFF current ratios reaching values close to 10^5, indicating clear resistive switching. mdpi.com The addition of dopants like hafnium oxide can also influence the I-V characteristics and stabilize the resistive switching behavior. uva.es

Studies focusing on optimizing dielectric layers have aimed to minimize leakage current while maintaining a high capacitance. For zirconium-doped aluminum oxide films, a leakage current density lower than 7.78 × 10⁻⁸ A/cm² at an electric field of 1 MV/cm has been achieved, demonstrating excellent insulating properties suitable for flexible electronics. mdpi.com

Table 2: Selected I-V Characteristics of this compound-Based Films

Film Composition	Key Finding	Reported Value	Reference
ZrO₂:Al₂O₃	Resistive Switching (ON/OFF Ratio)	~10⁵	mdpi.com
Zr-AlOₓ	Leakage Current Density @ 1 MV/cm	< 7.78 × 10⁻⁸ A/cm²	mdpi.com
ZrO₂ on ZIRLO alloy	Temperature Dependence	Current increases drastically with temperature, indicating charge traps	imim.pl

Elemental Composition Analysis: Energy Dispersive X-ray Spectroscopy (EDX)

Energy Dispersive X-ray Spectroscopy (EDX or EDS) is a powerful analytical technique used for the elemental analysis or chemical characterization of a sample. It is typically integrated with a Scanning Electron Microscope (SEM). The SEM's electron beam excites atoms in the sample, causing them to emit X-rays at energies characteristic of each element present. The EDX detector measures these X-rays, generating a spectrum that allows for qualitative and quantitative determination of the elemental composition. redalyc.orgorientjchem.org

In the characterization of this compound materials, EDX is invaluable for several purposes:

Confirming Stoichiometry: EDX analysis can verify the presence and relative amounts of zirconium and oxygen in a sample, confirming the formation of ZrO₂. redalyc.org

Detecting Dopants and Impurities: When this compound is doped with other elements, such as Yttrium, to stabilize a specific crystal phase (e.g., the tetragonal phase), EDX is used to confirm the presence and distribution of the dopant. redalyc.org

Analyzing Composites: For composite materials, such as ZrO₂-SnO₂ thick films, EDX confirms that the constituent elements have been successfully incorporated in the desired ratios. orientjchem.org

Elemental Mapping: EDX can be used to create elemental maps overlaid on an SEM image, showing the spatial distribution of different elements across a sample's surface. utwente.nl This is useful for assessing the homogeneity of dopants or identifying phase segregation. utwente.nlboisestate.edu

For example, in a study of yttrium-stabilized zirconia, EDX analysis confirmed the presence of yttrium, zirconium, and oxygen, which is characteristic of the stabilized tetragonal phase. redalyc.org In another application, EDX was used to identify zirconium as the primary radiopacifying element in a commercial dental cement known as RetroMTA. nih.gov

Table 3: Example Elemental Analysis of Zirconia-Based Materials by EDX

Material	Purpose of Analysis	Elements Detected	Reference
Yttrium-Stabilized Zirconia	Confirming phase stabilization	Zirconium, Oxygen, Yttrium	redalyc.org
ZrO₂-SnO₂ Composite	Confirming composite formation	Zirconium, Tin, Oxygen	orientjchem.org
RetroMTA (Dental Cement)	Identifying radiopacifier	Zirconium (major), Calcium, Silicon, Oxygen, etc.	nih.gov

Computational and Theoretical Investigations of Zirconium Oxide Systems

Density Functional Theory (DFT) Studies of Zirconium Oxide

Density Functional Theory (DFT) is a quantum mechanical modeling method used to investigate the electronic structure of many-body systems. It has been extensively applied to study the properties of this compound.

DFT calculations have been successfully used to predict the structural and electronic properties of various phases of this compound, including the cubic (c-ZrO₂), tetragonal (t-ZrO₂), and monoclinic (m-ZrO₂) polymorphs. researchgate.net By calculating the energies for different lattice constants, the crystal structures of these polymorphs have been optimized, showing good agreement with experimental data. researchgate.net The cohesive energies derived from these calculations reflect the relative phase stability of the different forms of zirconia. researchgate.net

Studies have also investigated the structural and electronic properties of zirconia nanoparticles using DFT. unimib.itacs.org These calculations have explored the stability of nanoparticles with different morphologies, such as octahedral and truncated octahedral shapes. unimib.itacs.org The results indicate that partly truncated octahedral nanoparticles with ZrO₂ stoichiometry exhibit the highest stability. acs.org Furthermore, the formation energies of these nanoparticles have been shown to scale linearly with the average coordination number of the zirconium ions, converging to the bulk value as the particle size increases. unimib.itacs.org

DFT has also been employed to study smaller this compound clusters, such as (ZrO₂)n where n=1-4, and their anions. acs.org These studies have revealed the existence of multiple low-lying isomeric structures, highlighting the complexity of predicting the ground electronic state. acs.org

A study utilizing the B3LYP functional within DFT determined the optimized lattice constant of cubic zirconia to be 5.107 Å, with a Zr-O bond length of 2.21 Å. The bandgap width was calculated to be 5.1722 eV. mdpi.com The conduction band is primarily formed by the 4d orbitals of zirconium atoms, with a minor contribution from oxygen atoms. mdpi.com

Table 1: Calculated Properties of this compound Phases from DFT Studies

Property	Phase	Value	Source
Lattice Constant	c-ZrO₂	5.107 Å	mdpi.com
Zr-O Bond Length	c-ZrO₂	2.21 Å	mdpi.com
Bandgap	c-ZrO₂	5.1722 eV	mdpi.com
Surface Energy	Zr (0001)	1.58 J/m²	researchgate.net

This table presents a selection of calculated properties for different phases of this compound using Density Functional Theory.

DFT calculations are instrumental in understanding the interactions of molecules with this compound surfaces. For instance, the adsorption of oxygen on the Zr(0001) surface has been investigated, revealing that both surface strain and interactions between oxygen adsorbates influence the adsorption process. researchgate.net Compressive strain at the Zr/oxide interface provides a thermodynamic driving force for oxygen to incorporate into the bulk, while tensile strain facilitates binding to the surface. researchgate.net

The adsorption of other molecules has also been a focus of DFT studies. A combined experimental and DFT study on silica-supported tetragonal zirconia (t-ZrO₂) investigated the adsorption of ammonia (B1221849) (NH₃). acs.org The calculations predicted that at low coverage, NH₃ preferentially binds to Lewis acid sites with an adsorption energy of up to 120 kJ/mol. acs.org Higher adsorption energies observed experimentally (up to 190 kJ/mol) were attributed to the dissociative adsorption of ammonia near an oxygen vacancy site. acs.org

Theoretical investigations of carbon dioxide (CO₂) adsorption on ZrO₂ clusters have shown that adsorption at sites with two adjacent unsaturated zirconium atoms can lead to either exothermic dissociation of CO₂ or a strongly physisorbed state. nih.gov On a single unsaturated zirconium atom, CO₂ adsorbs in an apical manner with an adsorption energy of -64.6 kJ/mol. nih.gov A combined experimental and DFT study found that CO₂ adsorption on amorphous zirconia is more heterogeneous and weaker than on crystalline zirconia. acs.org

The adsorption of sulfur dioxide (SO₂) and nitrogen dioxide (NO₂) on the ZrO₂ (110) surface has also been examined using DFT. jchemlett.com The results indicated that the zirconia surface is more sensitive to SO₂ capture than NO₂. jchemlett.com

First-principles molecular dynamics (FPMD) simulations, which are based on DFT, have been used to study the interaction of water with the monoclinic ZrO₂ (111) surface. mdpi.comnih.gov These simulations identified four different Lewis acid active sites for water adsorption and dissociation, where the surface Zr atom interacts with the oxygen atom of the water molecule. mdpi.comnih.gov

Table 2: Adsorption Energies of Various Molecules on this compound Surfaces from DFT Calculations

Adsorbate	Surface/Site	Adsorption Energy (kJ/mol)	Source
NH₃	t-ZrO₂ Lewis Acid Site	up to 120	acs.org
NH₃	t-ZrO₂ near Oxygen Vacancy	up to 190	acs.org
CO₂	Single Unsaturated Zr	-64.6	nih.gov
SO₂	ZrO₂ (110)	-277.1 kJ/mol (-66.23 kcal/mol)	jchemlett.com
NO₂	ZrO₂ (110)	-240.6 kJ/mol (-57.50 kcal/mol)	jchemlett.com

This table summarizes the calculated adsorption energies for different molecules on various this compound surfaces.

DFT is a key tool for modeling the formation and diffusion of defects in this compound, which are crucial for its properties and applications, particularly in nuclear materials. mdpi.comrsc.org Studies on zirconium monoxide (ZrO) have shown that oxygen interstitials can form spontaneously, with the Oᵢ-tet interstitial having a formation energy of -4.04 eV. mdpi.com In contrast, the formation energy of an oxygen vacancy is 5.31 eV. mdpi.com Alloying elements like Cr and Fe were found to reduce the migration barriers of oxygen vacancies, while Nb and Sn increase them. mdpi.com

In monoclinic zirconia (m-ZrO₂), first-principles calculations have been used to investigate native defect formation and migration. researchgate.net The use of hybrid functionals like B3LYP has been shown to provide a more accurate description of the formation energies and transition levels of these defects by overcoming the band-gap problem of traditional functionals. researchgate.net It has been found that hafnia (HfO₂) is less prone to the formation of oxygen point defects than zirconia under the same oxygen chemical potential. researchgate.net

DFT calculations have also been applied to study cation diffusion in tetragonal ZrO₂. aps.org These studies aim to understand the effects of humidity, gas pressure, and temperature on the bulk defect chemistry and cation transport. aps.org The results suggest that cation diffusion can transition from a zirconium vacancy mechanism at high temperatures to a mechanism involving hydrogen-related defects at lower temperatures or higher humidity. aps.org

The formation energy of an oxygen vacancy in zircon (ZrSiO₄) was calculated to be 5.6 eV, which is of a similar order but slightly smaller than in zirconia (8.03 eV when using an atomic reference for oxygen). free.fr

Table 3: Calculated Formation Energies of Point Defects in Zirconium Oxides

Defect Type	Material	Formation Energy (eV)	Source
Oxygen Vacancy (Vₒ)	ZrO	5.31	mdpi.com
Zirconium Vacancy (V₋Zr₂)	ZrO	1.99	mdpi.com
Oxygen Interstitial (Oᵢ-tet)	ZrO	-4.04	mdpi.com
Oxygen Vacancy	Zircon (ZrSiO₄)	5.6	free.fr
Oxygen Vacancy	Zirconia (m-ZrO₂)	8.03 (with atomic O reference)	free.fr

This table provides a comparison of calculated formation energies for various point defects in different zirconium-containing oxides.

Investigation of Surface Interactions and Adsorption Phenomena

Molecular Dynamics Simulations for this compound Behavior

Molecular Dynamics (MD) simulations are used to study the time evolution of a system of interacting atoms or molecules, providing insights into dynamic processes. MD simulations have been applied to investigate various aspects of this compound behavior.

For instance, MD simulations have been used to analyze the tensile strength of monoclinic ZrO₂ bicrystals. unl.edu The results showed that under high-rate tension, these bicrystals fail through void growth in the amorphous grain boundary, a ductile mechanism, with a dynamic strength ranging from 4.7 GPa to 6.2 GPa. unl.edu

Variable charge MD simulations have indicated that an electric field can significantly enhance oxidation kinetics on a Zr(0001) substrate. rsc.org Without an electric field, a self-limiting amorphous oxide layer of about 10 Å forms. This thickness increases to 17–26 Å with applied electric fields of 1–10 MV/cm. rsc.org The electric field lowers the activation energy barrier for ionic migration, decreasing it from 1.13 eV with no field to 0.08 eV for an applied field of 10 MV/cm. rsc.org

MD simulations have also been employed to study the interaction of biomolecules with zirconia surfaces. One study focused on the immobilization and conformation of DNA on a zirconium dioxide surface, using hybrid classical and quantum chemistry potentials. ekb.eg Another study combined MD simulations with DFT to investigate the adsorption of CO₂ on amorphous and crystalline zirconia, confirming that adsorption is weaker and more heterogeneous on the amorphous surface. acs.org

Quenched molecular dynamic simulations have been used alongside DFT to study the adsorption of SO₂ and NO₂ on the zirconia surface, confirming that SO₂ is more likely to adsorb. jchemlett.com

Finite Element Analysis (FEA) in this compound Material Design

Finite Element Analysis (FEA) is a computational technique used to predict how a material or design will react to real-world forces, such as mechanical stress and heat. It is widely used in engineering to optimize material design, particularly for structural applications.

In the context of this compound, FEA has been extensively used in the dental field to analyze the stress behavior of zirconia-based restorations. nih.govresearchgate.net These analyses help in understanding stress distribution, deformation, and potential failure under occlusal loads. nih.gov FEA studies have shown that zirconia exhibits superior mechanical strength and more uniform stress distribution compared to other dental materials like lithium disilicate, making it ideal for posterior restorations subjected to high biomechanical stresses. nih.gov

High-Throughput Computational Protocols for this compound Materials Screening

High-throughput computational screening combines automated calculations with large material databases to rapidly identify promising candidates for specific applications, accelerating materials discovery. nih.govrsc.org

This approach has been applied to this compound-containing materials. For example, high-throughput computational protocols have been developed to screen metal-organic frameworks (MOFs) that contain Zr-oxide nodes for gas adsorption applications. acs.org These protocols often combine DFT to accurately determine properties like partial atomic charges, with Grand Canonical Monte Carlo (GCMC) simulations to predict gas adsorption isotherms. acs.org In one study, 25 different combinations of basis sets and functionals were compared to validate the DFT calculations against experimental CO₂ adsorption data for UiO-66 and UiO-67, two well-known Zr-MOFs. acs.org

The general workflow for high-throughput screening involves several steps: generating or obtaining a large database of candidate structures, performing calculations to predict relevant properties for each structure, and then analyzing the results to identify the top-performing materials. acs.org This methodology is not limited to MOFs and can be applied to screen various classes of nanoporous materials for applications such as fluid separation and gas storage. rsc.org The development of such protocols for solid materials like oxides, which traditionally involve labor-intensive synthesis methods, is a key area of research aimed at accelerating the discovery of new functional materials. nih.gov

Computational Validation of Experimental this compound Properties

Computational methods, particularly those based on Density Functional Theory (DFT) and molecular dynamics (MD), serve as powerful tools for predicting and validating the material properties of this compound (ZrO₂). These theoretical investigations provide a framework for understanding experimental findings at an atomic level and can predict material behavior under conditions that are difficult to replicate in a laboratory. The accuracy of these computational models is benchmarked by comparing the calculated properties with established experimental data.

A cornerstone of validating computational approaches is the comparison of calculated structural parameters with those determined experimentally. For the various polymorphs of this compound—monoclinic (m-ZrO₂), tetragonal (t-ZrO₂), and cubic (c-ZrO₂)—DFT calculations have shown a high degree of accuracy. Using different exchange-correlation functionals, such as the Generalized Gradient Approximation (GGA) with the Perdew, Burke, and Ernzerhof (PBE) functional, optimized lattice parameters for all three phases have been calculated to be within 2% of experimental values. ucl.ac.uk For cubic zirconia (c-ZrO₂), DFT calculations using the B3LYP hybrid functional yielded a lattice constant of 5.107 Å and a Zr–O bond length of 2.21 Å, which are in good agreement with experimental results. mdpi.com Similarly, for tetragonal zirconia, the PBE+U approach predicted lattice parameters of a₀ = 3.662 Å and c₀ = 5.223 Å, closely matching the experimental values of 3.64 Å and 5.27 Å, respectively. acs.org The choice of functional, such as PBEsol, RPBE-U, and PBE-U, has been identified as crucial for the simultaneous and accurate description of all three zirconia polymorphs. ucl.ac.uk

Table 1: Comparison of Calculated and Experimental Lattice Parameters for this compound Polymorphs

Polymorph	Computational Method	Calculated Lattice Parameter (Å)	Experimental Lattice Parameter (Å)
Cubic (c-ZrO₂)	DFT (B3LYP)	a = 5.107 mdpi.com	a = 5.10 mdpi.com
Cubic (c-ZrO₂)	DFT (PBE)	a = 5.134 scirp.org	a = 5.086 scirp.org
Tetragonal (t-ZrO₂)	DFT (PBE+U)	a = 3.662, c = 5.223 acs.org	a = 3.64, c = 5.27 acs.org
Monoclinic (m-ZrO₂)	DFT (PBE)	a = 5.16, b = 5.23, c = 5.35 mdpi.com	a = 5.15, b = 5.21, c = 5.31 mdpi.com

The electronic band gap is a critical property for applications in microelectronics. Standard DFT calculations often underestimate the band gap of semiconductors and insulators. researchgate.netresearchgate.net For instance, using the GGA-PBEsol functional for monoclinic ZrO₂, the calculated band gap is 3.6 eV, significantly lower than the experimental value of approximately 5.8 eV. researchgate.netresearchgate.net However, more advanced computational techniques have shown excellent agreement with experimental findings. The use of hybrid functionals, such as B3LYP, yielded a band gap of 5.17 eV for c-ZrO₂, which is much closer to the experimental value of around 6.1 eV. mdpi.com Other approaches, like the Green's function GW approximation, calculated a band gap of 5.34 eV. acs.org A study on pristine monoclinic ZrO₂ reported a calculated indirect band gap of 5.79 eV, which strongly correlates with the experimental value of 5.8 eV. acs.org The DFT+U method, which adds an on-site Coulomb interaction term, has also been successful in improving band gap predictions to better match experimental results. researchgate.netrsc.org

Table 2: Calculated vs. Experimental Band Gap of this compound

Polymorph	Computational Method	Calculated Band Gap (eV)	Experimental Band Gap (eV)
Cubic (c-ZrO₂)	DFT (B3LYP)	5.17 mdpi.com	~6.1 mdpi.com
Cubic (c-ZrO₂)	DFT+U+V	-	-
Monoclinic (m-ZrO₂)	DFT (GGA)	3.58 acs.org	5.8 acs.org
Monoclinic (m-ZrO₂)	Green's Function GW	5.34 acs.org	5.8 acs.org
Monoclinic (m-ZrO₂)	DFT	5.79 acs.org	5.8 acs.org
Tetragonal (t-ZrO₂)	DFT (PBE+U)	4.43 acs.org	5.78 acs.org

Mechanical properties derived from computational simulations also show strong validation against experimental measurements. For c-ZrO₂, DFT calculations have predicted a bulk modulus of 241 GPa and a Young's modulus of 315.91 GPa, confirming the material's mechanical stability. mdpi.com These values are comparable to experimental data, providing confidence in the predictive power of these simulations for assessing the mechanical integrity of zirconia-based components. scirp.org

Furthermore, computational studies have been employed to validate thermal properties. Ab initio molecular dynamics simulations of cubic ZrO₂ at high temperatures have produced results for volumetric thermal expansion and fusion enthalpy that are in good agreement with experimental data obtained from techniques like high-temperature synchrotron X-ray diffraction and drop and catch calorimetry. researchgate.net For example, the calculated volumetric thermal expansion for cubic ZrO₂ was (5 ± 1)·10⁻⁵/K, which compares well with the experimental value of (4 ± 1)·10⁻⁵/K. researchgate.net The fusion enthalpy was computed to be 54 ± 2 kJ/mol, closely matching the experimental measurement of 55 ± 7 kJ/mol. researchgate.net Similarly, the statistical moment method (SMM) has been used to predict the thermal expansion coefficient of ZrO₂ thin films, showing that the lattice parameters increase rapidly with temperature, a trend that aligns with experimental observations for bulk zirconia. scirp.org

Finally, the interaction of zirconia surfaces with molecules, a key aspect in catalysis and sensor applications, has been investigated. DFT calculations and molecular dynamics simulations have been used to study the adsorption of molecules like CO₂ and water on various zirconia surfaces. mdpi.comchemrxiv.orgrsc.org The results from these simulations regarding adsorption energies and surface structures have been validated by experimental techniques such as temperature-programmed desorption (TPD) and Fourier-transform infrared absorption spectroscopy (FTIR), confirming the accuracy of the computational models in describing surface phenomena. chemrxiv.orgrsc.org

Zirconium Oxide in Catalysis and Adsorption Technologies

Zirconium Oxide as a Catalyst Support Material

Enhancing Dispersion and Stability of Active Metal Species

A primary role of a catalyst support is to achieve a high dispersion of the active metal species, maximizing the available surface area for reaction and preventing aggregation or sintering, which deactivates the catalyst. rsc.org this compound excels in this function due to strong metal-support interactions (MSI). mdpi.com

For instance, in copper-based catalysts, zirconia has been shown to be an effective structural promoter, preventing the sintering of Cu crystallites under demanding reaction conditions. cdmf.org.br This strong interaction helps maintain a high dispersion of copper particles, which is crucial for catalytic activity. rsc.orgresearchgate.net Studies on Cu/ZrO₂ catalysts have revealed that the phase of the zirconia support (monoclinic, tetragonal, or amorphous) plays a significant role in determining the dispersion of copper, with amorphous and monoclinic phases often leading to more stable and well-dispersed copper species. cdmf.org.br The presence of oxygen vacancies in the zirconia lattice can further stabilize interfacial Cu⁺ species, preventing their reduction and subsequent agglomeration. cdmf.org.br Similarly, for Fischer-Tropsch synthesis, zirconium is highly dispersed over cobalt nanoparticles, creating a partial layer of ZrO₂ on the surface that enhances stability. acs.org

Role of this compound in Promoting Catalytic Activity

Beyond simply acting as an inert scaffold, this compound actively promotes the catalytic performance of the supported metal. This promotional effect stems from several factors, including the modification of the electronic properties of the metal, the creation of unique active sites at the metal-support interface, and its intrinsic acidic and basic properties.

The addition of zirconia to a Cu-Al₂O₃ catalyst for glycerol (B35011) hydrogenolysis, for example, significantly enhances glycerol conversion and selectivity towards 1,2-propanediol. This improvement is directly linked to an increase in the surface acidity and the dispersion of copper on the catalyst. rsc.orgresearchgate.net In other systems, the interface between the metal and the zirconia support is believed to create highly active sites. For cobalt-based catalysts in Fischer-Tropsch synthesis, it is proposed that these promotion effects originate at the Co-ZrO₂ interface. acs.org The Lewis acidity of zirconia may also assist in the dissociation of reactants like carbon monoxide (CO). acs.org Similarly, for single-site cobalt catalysts used in propane (B168953) dehydrogenation, modifying the silica (B1680970) support with zirconium enhances catalytic activity by altering the oxygen donor ability of the support sites. acs.org Furthermore, ZrO₂-supported catalysts are often characterized by a higher concentration of oxygen defect sites, which can lead to significantly increased catalytic activity compared to other supports like Al₂O₃ or SiO₂. mdpi.com

This compound as an Active Catalyst

This compound is not limited to a supporting role; it can also function as the primary active catalyst for a variety of important chemical reactions. Its unique combination of acidic and basic surface sites, redox properties, and structural flexibility allows it to catalyze oxidation, hydrogenation, and complex organic transformations.

Catalytic Oxidation Reactions (e.g., CO Oxidation)

This compound, particularly when combined with other metal oxides like cerium oxide (CeO₂), is a highly effective catalyst for oxidation reactions such as the conversion of toxic carbon monoxide (CO) to carbon dioxide (CO₂). researchgate.net The activity of CeO₂-ZrO₂ mixed oxides is strongly dependent on the Ce/Zr ratio, which influences the material's phase composition and reducibility. researchgate.net The cubic fluorite structure found in cerium-rich compositions is more easily reduced, enhancing oxygen mobility and boosting catalytic activity. researchgate.net

The addition of noble metals like platinum or gold can further enhance performance. A study on platinum supported on a ceria-zirconia/alumina (B75360) composite found that the catalyst's activity was significantly influenced by the amount of CeO₂-ZrO₂. thaiscience.info The enhancement is attributed to the oxygen storage capacity of the ceria-zirconia component. thaiscience.info Gold nanoparticles supported on a ZnO-ZrO₂ mixture have also demonstrated exceptional activity for CO oxidation even at temperatures as low as 0°C. mdpi.com

Table 1: Performance of Various Pt/CeO₂-ZrO₂/Al₂O₃ Catalysts in CO Oxidation

Catalyst Composition	T1/2 (°C) for CO Conversion thaiscience.info
1%Pt/Al₂O₃	210
1%Pt/20%CeO₂-ZrO₂/Al₂O₃	139
1%Pt/40%CeO₂-ZrO₂/Al₂O₃	145
1%Pt/60%CeO₂-ZrO₂/Al₂O₃	150
1%Pt/CeO₂-ZrO₂	261

Hydrogenation Reactions (e.g., CO₂ Hydrogenation to Methanol)

The conversion of carbon dioxide into methanol (B129727) is a key reaction for producing sustainable fuels and chemicals. This compound-based catalysts have emerged as highly promising candidates for this transformation. rsc.org Systems combining copper, zinc oxide, and this compound (Cu/ZnO/ZrO₂) are particularly effective. mdpi.com Zirconia's role is multifaceted: it provides high stability under reaction conditions and enhances the dispersion of copper, which is the active species for methanol synthesis. mdpi.com

Mixed oxides of zinc and zirconium (ZnO-ZrO₂) are also potent catalysts, demonstrating high selectivity for methanol by suppressing the competing reverse water-gas shift reaction that produces CO. researchgate.netchinesechemsoc.org The synergy between zinc and zirconium at the atomic level creates dual active sites that are crucial for the efficient activation of both H₂ and CO₂. chinesechemsoc.org The preparation method and the addition of promoters can further tune the catalyst's performance. For instance, gold nanoparticles supported on amorphous ZrO₂ prepared by a deposition-precipitation method showed significantly higher CO₂ conversion and methanol selectivity compared to a catalyst made by impregnation, a difference attributed to better Au particle size control and enhanced surface acidity/basicity. mdpi.com

Table 2: Catalytic Performance of Au/ZrO₂ Catalysts in CO₂ Hydrogenation to Methanol mdpi.com

Catalyst	Preparation Method	CO₂ Conversion (%)	Methanol Selectivity (%)	CO Selectivity (%)
1 wt.% Au/ZrO₂	Deposition Precipitation	11.3	85.0	15.0
0.5 wt.% Au/ZrO₂	Impregnation	2.7	<50.0	>50.0

Operating conditions: T = 240 °C; P = 40 bar; WHSV = 120,000 cm³ h⁻¹ g_cat⁻¹.

Applications in Organic Synthesis (e.g., Heterocyclic Compound Synthesis)

This compound's utility extends to the synthesis of complex organic molecules, particularly nitrogen-containing heterocyclic compounds that form the backbone of many pharmaceuticals. rsc.orgnih.gov Nano-ZrO₂ has been successfully employed as a recyclable, heterogeneous catalyst for the one-pot synthesis of various benzimidazole (B57391) derivatives. nih.gov In these reactions, zirconia's Lewis acidic nature facilitates the key C-N bond formation steps. nih.gov

The robustness of nano-ZrO₂ allows it to be recovered and reused multiple times without a significant loss of activity. nih.govbenthamdirect.com Beyond benzimidazoles, zirconia-based catalysts are used to produce a wide array of heterocycles, including pyrans, quinolines, and pyrroles. rsc.orgresearchgate.netacademie-sciences.fr The use of ZrO₂ often allows for milder reaction conditions and provides high product yields, aligning with the principles of green chemistry. benthamdirect.comacademie-sciences.fr

Table 3: Synthesis of Benzimidazole Derivatives using a Nano-ZrO₂ Catalyst nih.gov

Aldehyde Reactant	Reaction Time (h)	Yield (%)
4-Methoxybenzaldehyde	3.0	92
4-Methylbenzaldehyde	3.5	90
4-Chlorobenzaldehyde	4.0	89
4-Nitrobenzaldehyde	4.5	85
Benzaldehyde	3.0	94

Reaction conditions: o-phenylenediamine (B120857) (1 mmol), aldehyde (1.1 mmol), nano-ZrO₂ (2 mol%), dry EtOH (20 mL), 60 °C.

Influence of Nanostructuring and Metal-Oxide Interfaces on Catalytic Performance

The catalytic efficacy of this compound (ZrO₂) is significantly enhanced through nanostructuring and the formation of interfaces with metals. These modifications alter the material's physical and chemical properties, leading to improved performance in various catalytic reactions.

Nanostructuring, or the creation of materials on a nanometer scale, has a profound impact on the reactivity of this compound. Density Functional Theory (DFT) studies have shown that reducing the size of zirconia to 1-2 nm nanoparticles leads to a lower formation energy for oxygen vacancies compared to bulk zirconia. unimib.it This enhanced reducibility is a key factor in many catalytic reactions, particularly oxidation reactions. unimib.itacs.org The structural flexibility and unique electronic structure of these nanoparticles create new reactive features. acs.org For instance, under stoichiometric conditions, nanostructuring leads to stronger binding energies and promotes redox processes with supported metals, an effect not observed on extended zirconia surfaces. acs.org The formation energy of oxygen vacancies is substantially lower for two-coordinated oxygen ions on the surface of nanoparticles compared to the surfaces of bulk tetragonal zirconia, highlighting the significant role of nanostructuring in altering the material's reactivity. acs.org

The interface between a metal and the this compound support is a critical region for catalytic activity. The interaction at this boundary can dramatically modify the properties of both the metal and the oxide. acs.org For example, depositing gold (Au) nanoparticles onto a zirconia surface promotes the formation of oxygen vacancies at the Au-ZrO₂ interface. unimib.it This phenomenon is central to mechanisms like the Mars-van Krevelen pathway for CO oxidation, where the oxide surface participates directly in the reaction by providing lattice oxygen. unimib.itresearchgate.net The cost of creating an oxygen vacancy is significantly reduced when the oxide is interfaced with a metal. researchgate.net This enhanced reducibility at the interface is not limited to traditional catalyst setups (metal on oxide). It is also observed in "inverse catalyst" models, where a zirconia nanofilm is deposited onto a metal support. researchgate.net

The specific metal used and the nature of the zirconia support (e.g., crystalline vs. amorphous) influence the properties of the interface. bnl.govmdpi.com In CO₂ hydrogenation to methanol, the Cu-ZrO₂ interface is considered crucial. bnl.gov It is believed that CO₂ activation occurs on the zirconia, while copper (Cu) supplies hydrogen atoms via H₂ dissociation. bnl.gov The degree of surface hydroxylation and the intimacy of the copper-zirconia interphase are often more critical than the specific crystal phase of the zirconia in determining catalytic performance. mdpi.com Studies on inverse catalysts, such as zirconia on copper surfaces, have demonstrated the promotional effect of zirconia in enhancing the conversion of CO₂ to key intermediates for methanol synthesis. bnl.gov The three-dimensional atomic structure of these interfaces can be complex, with broken coherency and translational symmetry, which contributes to their unique catalytic properties. researchgate.net

Promoter Effects on this compound-Based Catalysts

The catalytic activity, selectivity, and stability of this compound-based catalysts can be significantly improved by the addition of promoters. These promoters are substances that, in small amounts, enhance the catalyst's performance by modifying its structural, electronic, or surface properties. Zirconia itself often acts as a promoter or a support that enhances the properties of an active metal. mdpi.com

Promoters can influence the catalyst in several ways:

Structural Promotion: They can increase the surface area and dispersion of the active metal, prevent the sintering of metal particles, and stabilize a specific crystalline phase of zirconia (often the metastable tetragonal phase), which can be more active for certain reactions. mdpi.comresearchgate.netresearchgate.net For example, adding ZrO₂ to Cu/ZnO catalysts for methanol steam reforming helps prevent the aggregation of copper particles, thereby improving stability and performance. researchgate.net

Electronic Promotion: Promoters can alter the electronic properties of the active sites, affecting how reactants adsorb and react on the surface. mdpi.com In multicomponent systems, the promoter can influence the electronic state of the active metal species. mdpi.com

Chemical Promotion: Some promoters can directly participate in the reaction mechanism. For instance, ZnO in methanol synthesis catalysts is thought to provide specific hydrogen species (Hδ+ and Hδ−) required for the catalytic cycle. mdpi.com Promoters with redox properties, like ceria (CeO₂), can provide oxygen storage capacity, which is beneficial for oxidation reactions. acs.org

A wide range of elements and their oxides have been studied as promoters for zirconia-supported catalysts in various reactions. For CO₂ hydrogenation, alkali metals like potassium (K) have a strong promoting effect on iron-based catalysts supported on zirconia, attributed to an increase in basicity. acs.orgacs.org In the partial oxidation of methanol, gold (Au) has been used as a promoter for Cu-ZnO-ZrO₂ catalysts to lower the ignition temperature and reduce unwanted CO selectivity. mdpi.com The gold promoter facilitates the oxidation of methoxy (B1213986) species at lower temperatures and improves the conversion of formate (B1220265) to CO₂. mdpi.com

The table below summarizes the effects of various promoters on this compound-based catalysts for different applications.

Promoter	Catalyst System	Target Reaction	Observed Effects
Zinc Oxide (ZnO)	CuO/ZnO/ZrO₂	Methanol Synthesis	Acts as a hydrogen activator; influences copper species distribution. mdpi.com
Nickel(II) Oxide (NiO)	CuO/NiO/ZrO₂	Hydrogenation Reactions	Enhances surface enrichment with copper compared to ZnO promotion. mdpi.comnih.gov
Gold (Au)	Au/Cu-ZnO-ZrO₂	Partial Oxidation of Methanol	Lowers ignition temperature; reduces CO selectivity; increases the percentage of active Cu⁺ species. mdpi.com
Manganese (Mn)	Pt/Mn-WOx-ZrO₂	n-hexane hydroisomerization	Stabilizes the tetragonal zirconia phase; modifies nanostructural properties, enhancing catalytic activity. researchgate.net
Potassium (K)	K-Fe/ZrO₂	CO₂ Hydrogenation	Strongest promoting effect among alkali metals; increases basicity and light olefin selectivity. acs.org
Cerium(IV) Oxide (CeO₂)	NiCu/CeO₂-EXVTM-SiO₂-ZrO₂	Methane (B114726) Dry Reforming	Increases CO₂ chemical adsorption; enhances thermal stability and oxygen storage capacity. acs.org
Lanthanum(III) Oxide (La₂O₃)	NiCu/La₂O₃-EXVTM-SiO₂-ZrO₂	Methane Dry Reforming	Increases the desorption temperature of CO₂, indicating stronger chemical adsorption. acs.org
Polyacids (e.g., Phosphoric acid, Tungsten oxides)	Polyacid-promoted ZrO₂	Aqueous Phase Hydrogenation	Creates hydrothermally stable catalysts with high crush strength, surface area, and pore volume. google.com

This compound-Based Adsorbents for Gas Adsorption and Separation

This compound and materials derived from it are effective adsorbents for various applications, including gas separation and purification. frontiersin.orgacs.orgresearchgate.net Their utility stems from their chemical stability, unique surface chemistry, and the ability to be synthesized with controlled porosity and high surface areas. frontiersin.orgnih.gov Zirconia-based materials, such as zirconium pillared clays (B1170129) (PILCs), have been investigated as molecular sieves for separating gases like carbon dioxide and methane due to their microporous structure. acs.org

Zirconium-based metal-organic frameworks (Zr-MOFs) represent a significant class of porous crystalline materials used for gas storage and separation. researchgate.netresearchgate.net These materials are constructed from this compound clusters (nodes or secondary building units, SBUs) connected by organic molecules (linkers). mdpi.com

One of the most studied Zr-MOFs is UiO-66, which is built from [Zr₆O₄(OH)₄] octahedral clusters linked by 1,4-benzenedicarboxylic acid (BDC). researchgate.netmdpi.com This structure results in a framework with exceptional chemical and thermal stability, which is a key advantage over many other MOFs. aip.org The UiO-66 structure contains octahedral and tetrahedral cavities accessible through triangular windows of approximately 0.6 nm, allowing for size-selective gas separation. mdpi.com

The adsorption and separation properties of Zr-MOFs can be precisely tuned. Modifying the organic linker, for example by introducing functional groups like -NH₂, can alter the surface chemistry and enhance selectivity for specific gases like CO₂. nih.gov UiO-66-NH₂ nanocrystals show effective selective adsorption of CO₂ over methane (CH₄) and nitrogen (N₂). nih.gov The performance of Zr-MOF membranes can also be enhanced by controlling their thickness and crystallographic orientation, leading to high gas permeance and selectivity. dlut.edu.cn

The table below presents research findings on the gas separation performance of various zirconium-based MOFs.

MOF Material	Gas Mixture	Separation Factor (Selectivity)	Permeance/Adsorption Capacity	Reference
UiO-66 Membrane	H₂/CO₂	5.1	-	acs.org
UiO-66 Membrane	H₂/N₂	4.7	-	acs.org
UiO-66 Membrane	H₂/CH₄	12.9	-	acs.org
UiO-66 Membrane	H₂/C₂H₆	22.4	-	acs.org
UiO-66 Membrane	H₂/C₃H₈	28.5	-	acs.org
UiO-66-NH₂	CO₂/N₂	7 (IAST)	CO₂: ~45 cm³/g; N₂: ~2.7 cm³/g (at 298K, 100 kPa)	nih.gov
UiO-66-NH₂	CO₂/CH₄	20 (IAST)	CO₂: ~45 cm³/g; CH₄: ~10 cm³/g (at 298K, 100 kPa)	nih.gov
UiO-66	CO₂/N₂	-	CO₂ Permeance: 2070 GPU; Selectivity: 35.4	dlut.edu.cn
NH₂-UiO-66 Membrane	H₂/CO₂	41.3	H₂ Permeance: 1230 GPU	dlut.edu.cn
Zr-cca	C₃H₆/C₂H₄	High selectivity for C₃	-	escholarship.org
UPC-50	C₃H₆/CH₄	Effective separation	C₃H₆ adsorption: 252.67 cm³/g	rsc.org
UiO-66-NH₄-2	Pure CO₂	-	8.63 mmol/g (at 987 kPa)	rsc.org
IAST: Ideal Adsorbed Solution Theory; GPU: Gas Permeation Unit

The surface of this compound possesses a complex chemistry that governs its interaction with small molecules, a fundamental aspect of its use in both catalysis and adsorption. nih.gov The surface is characterized by the presence of both Lewis acid sites (coordinatively unsaturated Zr⁴⁺ cations) and basic sites (surface hydroxyl groups and lattice oxygen anions). nih.gov

The adsorption of water on zirconia surfaces is a key process that influences its properties. Water can adsorb irreversibly, forming a layer of hydroxyl groups that covers the surface. osti.gov This hydroxylation significantly affects the adsorption of other molecules. Studies have shown that zirconia can irreversibly adsorb quantities of water far exceeding what is needed for a simple monolayer, indicating a complex interaction with the material's pore structure. osti.gov

The interaction of zirconia with acidic and basic gases has also been extensively studied. Gases like carbon dioxide (CO₂), a weak Lewis acid, and ammonia (B1221849) (NH₃), a Lewis base, are used to probe the nature and concentration of surface sites. nih.gov The adsorption of CO₂ helps to characterize the basic sites, while ammonia adsorption is used to quantify the acidic sites. acs.orgnih.gov Unlike silica, ligand exchange plays a crucial role in the surface chemistry of zirconia. Strong Lewis acid sites on the zirconia surface can interact strongly with hard Lewis bases. nih.gov

The surface charge of zirconia particles in aqueous solutions is highly dependent on pH and temperature. epri.comresearchgate.net The point of zero charge (pH_zpc), where the net surface charge is zero, decreases with increasing temperature. epri.comresearchgate.net At pH values typical of many industrial processes, the zirconia surface is often negatively charged, leading to strong interactions with cations in the surrounding medium. epri.com This property is crucial for understanding the adsorption of ions from solutions at elevated temperatures. epri.comresearchgate.net

Zirconium Oxide in Sensor Technologies

Oxygen Sensors Based on Zirconium Oxide Solid Electrolytes

This compound (ZrO2), or zirconia, is a ceramic material that forms the foundation of highly effective oxygen sensors. These sensors are crucial in a variety of applications, from automotive systems to industrial processes, due to their accuracy, durability, and ability to function in harsh environments. co2meter.comsensor1stop.com

Principles of Operation and Electrochemical Performance

The operation of a zirconia oxygen sensor is based on the electrochemical properties of its solid electrolyte core. co2meter.com At high temperatures, typically above 600-650°C, yttria-stabilized zirconia becomes an ionic conductor, allowing oxygen ions (O²⁻) to move through its crystal lattice. sensor1stop.comfirst-sensor.comametekpi.com The sensor consists of a thin layer of this stabilized zirconia coated on both sides with porous platinum electrodes. co2meter.comametekpi.com

One electrode is exposed to a reference gas with a known oxygen concentration, often ambient air (20.9% oxygen), while the other is exposed to the gas sample being measured. ametekpi.com When there is a difference in the partial pressure of oxygen between the two sides, oxygen molecules at the high-concentration electrode gain electrons and are catalytically transformed into oxygen ions. horiba.com These ions then migrate through the zirconia electrolyte to the other electrode, where they release the electrons and revert to oxygen molecules. horiba.com This movement of ions generates a voltage, known as the Nernst voltage, which is proportional to the logarithm of the ratio of the oxygen concentrations on either side. first-sensor.com By measuring this voltage, the oxygen concentration in the sample gas can be precisely determined. ametekpi.comhoriba.com

Some sensor designs utilize an electrochemical pump in conjunction with the sensing cell. A constant DC current applied to a zirconia disc pumps oxygen ions into or out of a sealed chamber, and the time it takes for the Nernst voltage across a second sensing disc to cycle between two reference points is proportional to the ambient oxygen partial pressure. sstsensing.com

The electrochemical performance of these sensors is characterized by their high accuracy, fast response times, and wide measurement range, capable of detecting oxygen concentrations from parts per billion to 100%. sensor1stop.comprocess-insights.com Their robust design allows for long-term stability and operation in high-temperature and corrosive environments. co2meter.com

Table 1: Key Operating Principles of Zirconia Oxygen Sensors

Parameter	Description
Sensing Material	Yttria-stabilized this compound (ZrO2)
Operating Principle	Nernstian potentiometric or Amperometric
Operating Temperature	> 600°C
Mechanism	Ionic conductivity of O²⁻ ions through the solid electrolyte
Output	Voltage proportional to the difference in oxygen partial pressure

Applications in Flue Gas Monitoring and Industrial Processes

The durability and high-temperature capability of zirconia oxygen sensors make them ideal for demanding industrial applications. co2meter.com In flue gas monitoring for boilers, furnaces, and incinerators, these sensors are used to continuously measure the oxygen concentration in the exhaust gas. fujielectric.fr This data is critical for controlling the air-to-fuel ratio to optimize combustion efficiency, which in turn reduces fuel consumption and minimizes harmful emissions such as nitrogen oxides (NOx), sulfur oxides (SOx), and carbon dioxide (CO2). fujielectric.fr

Beyond combustion control, zirconia sensors find use in a wide array of industrial processes where precise atmospheric control is necessary. ametekpi.comprocesssensing.com These include:

Metal Heat Treatment: Ensuring the correct atmosphere to prevent oxidation.

Ceramics and Glass Manufacturing: Controlling kiln atmospheres for product quality. ametekpi.comup.pt

Additive Manufacturing: Monitoring inert gas environments. processsensing.com

Pharmaceutical and Food Industries: Controlling oxygen levels in bioreactors and packaging. ametekpi.com

Aerospace: Monitoring oxygen levels in aircraft cabins for passenger safety. sensor1stop.com

The ability of these sensors to provide real-time, accurate feedback allows for tighter process control, leading to improved product quality, enhanced safety, and greater energy efficiency. ametekpi.comfujielectric.fr

NOx Sensors Utilizing this compound

Building on the same solid-electrolyte technology, zirconia-based sensors have been developed to measure nitrogen oxides (NOx), which are significant pollutants generated during high-temperature combustion. mdpi.com

Material Basis and Sensing Mechanisms

Commercial NOx sensors are typically amperometric devices that use yttria-stabilized zirconia (YSZ) as the solid electrolyte. dieselnet.com The sensor consists of multiple electrochemical cells within adjacent chambers. dieselnet.com The fundamental principle involves first removing the excess oxygen from the exhaust gas sample, as it would otherwise interfere with the NOx measurement. dieselnet.com

In the first chamber, a voltage is applied to an electrochemical cell to pump all the O2 out. The current required for this is proportional to the oxygen concentration. dieselnet.com The remaining gas then diffuses into a second chamber. Here, a rhodium catalyst on the electrode decomposes the NOx into nitrogen (N2) and oxygen (O2). ngk-insulators.com A second electrochemical cell then pumps this newly released oxygen out. The pumping current of this second cell is directly proportional to the original NOx concentration in the gas sample. dieselnet.com

Some advanced designs use a mixed-potential sensing mechanism. In these sensors, different electrode materials exhibit varying catalytic activity towards the electrochemical reactions of NOx and oxygen. capes.gov.brpurdue.edu This difference in reaction rates at the sensing electrode versus a reference electrode creates a potential difference (voltage) that correlates with the NOx concentration. capes.gov.br Materials like zinc ferrite (B1171679) (ZnFe2O4) and zinc chromite (ZnCr2O4) have been investigated as sensing electrodes for their high sensitivity to NOx at elevated temperatures. purdue.eduresearchgate.net

Table 2: Comparison of Zirconia-Based NOx Sensor Mechanisms

Sensor Type	Principle	Key Feature
Amperometric	Measures the limiting current from pumping O2 decomposed from NOx.	Utilizes multiple chambers to first remove ambient O2, then measure O2 from NOx.
Mixed-Potential	Measures the potential difference arising from different catalytic activities of electrodes.	Sensitivity is dependent on the specific material of the sensing electrode.

Application in Automotive Exhaust Systems

Zirconia-based NOx sensors are a critical component in modern diesel and lean-burn gasoline engine exhaust aftertreatment systems. mdpi.commascera-tec.com To comply with stringent emission regulations, vehicles are equipped with systems like Selective Catalytic Reduction (SCR), which use ammonia (B1221849) (typically from a urea (B33335) solution) to convert NOx into harmless nitrogen and water. dieselnet.com

NOx sensors are installed both before and after the SCR catalyst. mdpi.com

The pre-SCR sensor measures the engine-out NOx concentration, providing a key input for the control system to determine the precise amount of urea to inject. mdpi.com

The post-SCR sensor monitors the NOx levels at the tailpipe to ensure the system is functioning correctly and that emissions are within legal limits. This sensor is also crucial for on-board diagnostics (OBD), triggering a malfunction indicator if the system's efficiency drops. mdpi.comdieselnet.com

The ability of these sensors to provide accurate, real-time measurements of NOx concentrations in the harsh environment of an exhaust pipe is essential for the effective operation of modern emission control systems. ngk-insulators.com

Gas Sensing Applications of this compound Nanotubes

The unique properties of this compound at the nanoscale have opened up new possibilities for gas sensing. Zirconia nanotubes (ZNTs), with their high surface-area-to-volume ratio, offer enhanced sensitivity and reactivity compared to their bulk counterparts. researchgate.net

Research has shown that nanostructured zirconia can be used to detect a variety of gases. ias.ac.in The sensing mechanism is typically based on the change in electrical resistance of the material upon adsorption of gas molecules. ijert.org When a target gas interacts with the surface of the zirconia nanostructure, it can lead to charge transfer, altering the material's conductivity. researchgate.net The presence of oxygen vacancies on the surface of the nanostructures plays a crucial role in this process. ias.ac.in

Studies have demonstrated the potential of zirconia nanotubes and nanoparticles for sensing various gases:

Greenhouse Gases: Density functional theory (DFT) studies suggest that single-walled zirconia nanotubes show selectivity and increased electrical conductivity upon adsorbing trichlorofluoromethane (B166822) (CFCl3), indicating their potential as sensors for this greenhouse gas. cdmf.org.br

Reducing Gases: Thick films made from zirconia nanopowder have shown sensitivity to reducing gases like ammonia, ethanol, formaldehyde, acetone (B3395972), and xylene. ias.ac.inijert.org Doping the zirconia nanostructures with other materials, such as chromium, can significantly enhance the sensitivity and response time. For example, a 15% chromium-doped ZrO2 sensor showed a peak response to ammonia. researchgate.net

Humidity and Other VOCs: Zirconia nanoparticles have also been investigated for their response to acetone and methanol (B129727), with findings indicating that particle size and the nature of the gas are key factors in sensing performance. researchgate.net

While still largely in the research and development phase, gas sensors based on zirconia nanotubes and other nanostructures hold promise for creating highly sensitive, selective, and low-cost devices for environmental monitoring and industrial safety. researchgate.netias.ac.in

Table 3: Compound Names Mentioned

Compound Name	Chemical Formula
This compound (Zirconia)	ZrO2
Yttrium Oxide (Yttria)	Y2O3
Platinum	Pt
Magnesium Oxide	MgO
Calcium Oxide	CaO
Nitrogen Oxides	NOx
Carbon Dioxide	CO2
Sulfur Oxides	SOx
Ammonia	NH3
Zinc Ferrite	ZnFe2O4
Zinc Chromite	ZnCr2O4
Trichlorofluoromethane	CFCl3
Ethanol	C2H5OH
Formaldehyde	CH2O
Acetone	C3H6O
Xylene	C8H10
Chromium(III) oxide	Cr2O3
Rhodium	Rh

Interaction with Greenhouse Gases (e.g., CO2, CH4, CFCl3)

This compound-based sensors have demonstrated significant potential for the detection of greenhouse gases. These sensors typically operate at elevated temperatures where the zirconia lattice allows for the migration of oxygen ions. servomex.comco2meter.com The interaction between the gas molecules and the sensor surface leads to a measurable change in the electrical properties of the material.

Theoretical studies using density functional theory (DFT) have investigated the use of this compound nanotubes (SWZNTs) for detecting gases like carbon dioxide (CO2), methane (B114726) (CH4), and trichlorofluoromethane (CFCl3). worktribe.comcdmf.org.br Research indicates that SWZNTs show selectivity for CFCl3, with its adsorption causing a notable increase in electrical conductivity. cdmf.org.brresearchgate.net This interaction is the most reactive compared to CO2 and CH4, suggesting that zirconia nanotubes could be promising for developing sensors specifically for CFCl3 and its derivatives. cdmf.org.br

For methane detection, mixed-potential type sensors using yttria-stabilized zirconia (YSZ) as a solid electrolyte are commonly employed. oup.commdpi.comresearchgate.net In these sensors, different electrode materials are used to catalyze the electrochemical reactions of the target gas. oup.com The presence of methane alters the electrochemical potential at the sensing electrode relative to a reference electrode, generating a signal. researchgate.netosti.gov While zirconia-based sensors can detect CH4, they often face challenges with cross-sensitivity to other combustible gases like hydrogen (H2) and carbon monoxide (CO), which also undergo combustion at the hot electrode surfaces. sensagas.com Amperometric-type zirconia sensors have also been developed to analyze lower alkanes, including methane, ethane, and propane (B168953), by measuring a limiting current that is proportional to the hydrocarbon concentration. chimicatechnoacta.ruchimicatechnoacta.ru

Table 1: Research Findings on this compound-Based Greenhouse Gas Sensors

Target Gas	Sensor Type	Key Findings	Reference(s)
CFCl3, CO2, CH4	This compound Nanotube (Theoretical)	Exhibits energy gap selectivity for CFCl3, leading to a ~16.17% increase in electrical conductivity. Interaction with CFCl3 is stronger than with CO2 or CH4.	cdmf.org.brresearchgate.net
CH4	Mixed-Potential YSZ Sensor (In2O3 Electrode)	Demonstrated the highest sensitivity and good selectivity to CH4 at 790°C among various tested oxides.	oup.comresearchgate.net
CH4	Mixed-Potential YSZ Sensor (ITO Electrode)	Showed a response time of 15 seconds to methane, with a 44 mV response to 100 ppm of CH4. Minimal interference from NO, NO2, and CO2 was observed.	mdpi.comosti.gov
CH4, C2H6, C3H8	Amperometric ZrO2 Sensor	The limiting current was found to be proportional to the concentration of methane, ethane, or propane, allowing for their detection.	chimicatechnoacta.ruchimicatechnoacta.ru

Impact on Electronic Properties for Sensor Development

The functionality of this compound in gas sensors is fundamentally linked to changes in its electronic properties upon interaction with gas molecules. mdpi.comresearchgate.net As an n-type semiconductor, the electrical conductivity of zirconia is sensitive to the surrounding atmosphere. nih.gov The adsorption of gas molecules on the zirconia surface can lead to charge transfer, altering the concentration of charge carriers (electrons and holes) in the material. researchgate.net

For instance, the adsorption of the CFCl3 molecule on a this compound nanotube causes a significant displacement of the LUMO (Lowest Unoccupied Molecular Orbital) energy. cdmf.org.br This shift reduces the material's hardness (η) and narrows the energy gap, which in turn increases electrical conductivity. cdmf.org.brresearchgate.net This change in conductivity serves as the sensing signal. cdmf.org.br

In mixed-potential sensors, the device measures a voltage (emf) that arises from the difference in electrochemical reaction rates between a sensing electrode and a reference electrode. oup.comresearchgate.net When a target gas like methane is introduced, it reacts at the three-phase boundary (gas, electrode, and YSZ electrolyte), altering the local oxygen partial pressure and thus the electrode potential. oup.comosti.gov The magnitude of this potential difference is dependent on the concentration of the target gas. osti.gov The unique electronic and ionic conductivity of zirconia at high temperatures is crucial for this mechanism, as it facilitates the necessary electrochemical reactions. researchgate.netco2meter.com The development of these sensors has been pivotal in applications like automotive exhaust monitoring and combustion control. researchgate.netosti.gov

Biosensors Incorporating this compound Nanomaterials

This compound nanomaterials are increasingly utilized in the development of biosensors due to their excellent biocompatibility, high chemical stability, and strong affinity for oxygen-containing groups like phosphates, which are present in many biomolecules. nih.govresearchgate.netresearchgate.net These properties make zirconia an attractive platform for immobilizing biological recognition elements such as enzymes and DNA. frontiersin.orgnih.gov

Detection of Biological Species (e.g., Glucose, Bacteria)

Zirconia-based nanocomposites have shown high sensitivity in the detection of glucose and other biological species. nih.govresearchgate.net For glucose sensing, zirconia nanoparticles can serve as a stable matrix for immobilizing the enzyme glucose oxidase (GOx). nih.govfrontiersin.org The high isoelectric point and bioactivity of zirconia facilitate the stable attachment of enzymes, preserving their catalytic function. nih.govnih.gov These sensors typically work by electrochemically detecting the byproducts of the enzymatic reaction between GOx and glucose. nih.gov

In the field of bacterial detection, nanostructured zirconia films provide a robust surface for attaching DNA probes. researchgate.netmdpi.com The affinity between the phosphate (B84403) groups of the DNA backbone and the this compound surface allows for the effective immobilization of single-stranded DNA (ssDNA) probes. researchgate.net These genosensors can then detect specific bacteria, such as Escherichia coli and Vibrio cholerae, by binding to their complementary DNA sequences. researchgate.netmdpi.com For example, a biosensor using a 17-base ssDNA probe immobilized on a nano-zirconia film has been developed for E. coli detection. researchgate.net Similarly, mesoporous zirconia-based nanocomposites have been fabricated for the rapid and highly selective electrochemical detection of E. coli, capable of identifying a single cell. nih.govacs.org

Integration with Other Materials for Enhanced Selectivity

To overcome limitations such as lower conductivity and a tendency to aggregate, this compound nanoparticles are often integrated with other materials to create nanocomposites with enhanced performance. nih.gov These hybrid materials leverage the synergistic properties of each component to improve sensitivity, selectivity, and stability.

Common integration materials include:

Carbon-based Nanomaterials: Reduced graphene oxide (rGO) is frequently combined with zirconia to improve electrical conductivity and increase the surface area for biomolecule immobilization. frontiersin.org A ZrO2/rGO nanocomposite was used to develop a biosensor for an oral cancer biomarker (CYFRA-21-1). frontiersin.org In another example, a composite of gold nanoparticles and zirconia on multi-walled carbon nanotubes (MWCNTs) was used to create a highly sensitive glucose sensor. frontiersin.org

Noble Metals: Gold nanoparticles (AuNPs) are often decorated on zirconia surfaces. frontiersin.orgfrontiersin.org This combination enhances the electrochemical signal and provides a stable platform for enzyme or antibody attachment. A choline (B1196258) biosensor, for instance, used zirconia-decorated gold nanoparticles in its construction. frontiersin.orgfrontiersin.org

Other Metal Oxides and Polymers: Zirconia has been combined with materials like silver (Ag), indium oxide (In2O3), and silica (B1680970) (SiO2) to create highly sensitive sensors for E. coli. nih.govacs.org Additionally, polymers like chitosan (B1678972) and lignin (B12514952) can be used to create hybrid materials with zirconia for the effective immobilization of enzymes like glucose oxidase. frontiersin.orgnih.govfrontiersin.org For example, a composite of zirconia and polypropylene (B1209903) imine dendrimer (ZrO2-PPI) was used to create a stable matrix for the urease enzyme. nih.gov

Table 2: Examples of Biosensors Incorporating this compound Nanomaterials

Target Analyte	Sensor Composition	Performance Characteristics	Reference(s)
Glucose	Au/ZrO2@MWCNTs	Linear range: 10 μM to 13 mM; Sensitivity: 162.52 μA mM⁻¹ cm⁻²; Detection Limit: 0.95 μM.	frontiersin.org
Glucose	ZrO2/lignin hybrid materials	Used for the immobilization of glucose oxidase for glucose detection.	frontiersin.orgfrontiersin.org
Escherichia coli	ssDNA on Nano-ZrO2 film	Genosensor based on a 17-base DNA probe from the 16s rRNA coding region of E. coli.	researchgate.net
Escherichia coli	Mesoporous ZrO2-Ag-G-SiO2	Highly selective; could detect an individual E. coli cell in 1 μL of sample within 30 seconds.	nih.govacs.org
Vibrio cholerae	ssDNA on Nano-ZrO2 film	Genosensor based on a 24-mer ssDNA probe from the O1 gene.	mdpi.com
Oral Cancer Biomarker (CYFRA-21-1)	ZrO2/rGO	An efficient biosensing platform was designed for biomarker detection.	frontiersin.org

Zirconium Oxide in Coatings and Surface Engineering

Thermal Barrier Coatings (TBCs) for High-Temperature Protection

Thermal barrier coatings are sophisticated material systems applied to the surfaces of components that operate at elevated temperatures, such as those found in gas turbines and aerospace engines. diva-portal.orgoerlikon.com The primary function of a TBC is to insulate the underlying metallic substrate from extreme heat, thereby extending the component's life and improving engine efficiency. oerlikon.comredalyc.org Zirconium oxide, particularly when stabilized with yttria (Y₂O₃), is the most commonly used material for the ceramic topcoat in TBCs due to its low thermal conductivity, high melting point, and chemical stability. redalyc.orgetn.globalnasa.gov

The durability and performance of this compound TBCs are intrinsically linked to their microstructure. redalyc.org These coatings are typically applied using methods like air plasma spray (APS) or electron beam-physical vapor deposition (EB-PVD), which create a porous structure. nih.gov This porosity is crucial as it lowers the thermal conductivity of the coating and enhances its tolerance to strain, which is vital for withstanding the thermal cycling experienced in engine operation. redalyc.org

However, the microstructure of a TBC is not static during its service life. At high temperatures, the ceramic layer undergoes a densification process known as sintering. redalyc.org This leads to a reduction in porosity, which can increase the thermal conductivity and potentially lead to the failure of the coating. redalyc.org

A critical aspect of zirconia TBCs is the stabilization of its crystal structure. Pure zirconia undergoes a phase transformation from a tetragonal to a monoclinic structure upon cooling, which is accompanied by a significant volume change of about 4-5%. asme.org This transformation can induce stresses that lead to cracking and spalling of the coating. asme.orgnih.gov To counteract this, zirconia is alloyed with stabilizing oxides, most commonly yttria (Y₂O₃), to retain the desirable tetragonal phase at room temperature. redalyc.org Yttria-stabilized zirconia (YSZ), typically with 6-8 wt% yttria, is the industry standard for TBCs. redalyc.orgetn.global The addition of other oxides like ceria (CeO₂) has also been investigated, showing good corrosion resistance and excellent phase stability at high temperatures. ije.irmdpi.com

Research into double-layered TBCs, such as those with a gadolinium zirconate (GZ) top layer over a YSZ base layer, aims to further enhance durability. diva-portal.orgscirp.org GZ offers lower thermal conductivity and better resistance to certain types of high-temperature degradation compared to YSZ. scirp.org The durability of such systems is influenced by the thickness and microstructure of each layer, with failures often occurring at the interface between the layers or within the ceramic topcoat depending on the thermal conditions. diva-portal.orgscirp.org

Table 1: Properties and Performance of this compound-Based TBCs

Coating Type	Key Microstructural Feature	Typical Stabilizer	Primary Advantage	Key Research Finding	Citation
Yttria-Stabilized Zirconia (YSZ)	Porous structure from Air Plasma Spray (APS)	6-8 wt% Yttria (Y₂O₃)	Low thermal conductivity, high strain tolerance	Erosion is a primary cause of roughness depreciation and wear over the service life.	redalyc.orgetn.globalnih.govnih.gov
Ceria-Stabilized Zirconia (CSZ)	Tetragonal phase stability	~25 wt% Ceria (CeO₂)	Higher resistance to hot corrosion compared to YSZ	CSZ coatings show less formation of detrimental phases like YVO₄ and less transformation to monoclinic ZrO₂ under corrosive salt environments.	ije.ir
Gadolinium Zirconate (GZ) / YSZ Double Layer	Multi-layered structure	Yttria (for YSZ layer)	Lower thermal conductivity and enhanced high-temperature stability	Durability decreases with increasing YSZ layer thickness under thermal cycling; failure mode depends on test conditions.	diva-portal.orgscirp.org

The relentless pursuit of higher efficiency and power in aerospace and industrial gas turbines has led to a continuous increase in engine operating temperatures. oerlikon.com Modern gas turbines can operate at temperatures exceeding 1500°C, which is well above the melting point of the nickel-based superalloys used for critical components like turbine blades and vanes. oerlikon.com TBCs are indispensable in these environments, as they provide the necessary thermal insulation to protect the underlying metal. oerlikon.comredalyc.org

A TBC with a thickness of just 120 µm to 400 µm can reduce the temperature of the metallic substrate by 100 °C to 300 °C. redalyc.org This temperature reduction allows for either an increase in the turbine inlet temperature, leading to improved thermodynamic efficiency and reduced emissions, or a reduction in the amount of cooling air required for the components, which also boosts efficiency. oerlikon.comnasa.gov

The standard TBC system consists of a ceramic topcoat of YSZ and a metallic bond coat, often an MCrAlY alloy (where M is nickel, cobalt, or both). oerlikon.com The bond coat improves adhesion between the ceramic topcoat and the superalloy substrate and provides oxidation resistance. oerlikon.com The effectiveness of TBCs in these demanding applications is a testament to the unique properties of this compound.

Microstructure and Durability of this compound TBCs

Anti-Corrosion and Wear-Resistant this compound Coatings

This compound's inherent hardness, chemical stability, and corrosion resistance make it an excellent material for protecting surfaces from wear and chemical attack. nih.govijraset.com These coatings are applied to a variety of components across numerous industries to extend their service life and ensure reliable operation.

Zirconia coatings provide a robust barrier against corrosive agents, making them suitable for applications in chemically aggressive environments. nih.gov For instance, zirconia coatings on stainless steel and nickel-titanium wires used in orthodontics can reduce the release of metal ions into the oral environment. frontiersin.org In industrial settings, such as on oil and gas pipelines, these coatings offer an effective barrier against environmental degradation. frontiersin.org

The wear resistance of this compound is attributed to its high hardness. ijraset.com This property is beneficial for components subjected to friction and erosion. Research has shown that zirconium is among the best ceramic materials for wear and corrosion resistance, even in high-temperature oxidizing environments. ijraset.com Composite coatings, where zirconia particles are dispersed within a metallic matrix like nickel, have been developed to further enhance both wear and corrosion resistance. redalyc.org Studies on zirconia-coated cast iron have demonstrated improved resistance to both wear and pitting corrosion. ijraset.com

Table 2: Research Findings on Anti-Corrosion and Wear-Resistant Zirconia Coatings

Substrate Material	Coating Type	Application Method	Key Finding	Citation
Commercial Grade Cast Iron	Nano-Zirconium	Sol-Gel and Plasma Spray	Zirconium coating improves resistance to both wear and corrosion.	ijraset.com
Stainless Steel	Aramid-Zirconia Nanocomposite	-	The composite coating provided 99.3% corrosion protection efficiency in a saline solution.	mdpi.com
Zr-4 Alloy	ZrO₂/Cr Bilayer	Plasma Electrolytic Oxidation (PEO) and Multi-arc Ion Plating	The bilayer coating exhibited better corrosion and wear resistance than a single Cr coating or the uncoated alloy.	nih.gov

Surface Modification Techniques for this compound

To optimize the performance of this compound coatings for specific applications, various surface modification techniques are employed. These methods aim to alter the surface topography, chemistry, and phase composition to improve properties such as adhesion, biocompatibility, and mechanical strength.

Mechanical processing methods such as grinding and sandblasting are commonly used to modify the surface of zirconia. These techniques can increase surface roughness, which can be beneficial for the mechanical interlocking of subsequent layers, such as in dental restorations where a porcelain veneer is applied. nih.gov

However, these processes are not without consequences. Grinding and sandblasting can induce significant changes in the microstructure of the zirconia surface. One of the most critical effects is the transformation of the metastable tetragonal phase to the monoclinic phase. researchgate.netresearchgate.net While this transformation can sometimes lead to an increase in strength through a mechanism known as transformation toughening, it can also introduce surface stresses and microcracks that may compromise the long-term reliability of the component. researchgate.net

The extent of this phase transformation is influenced by the parameters of the mechanical treatment, such as the pressure and the size and type of the abrasive particles used. researchgate.net For example, sandblasting has been shown to cause a greater degree of phase transformation than grinding. researchgate.net Studies have also indicated that while sandblasting can increase the flexural strength of Y-TZP, it can also reduce its reliability as indicated by a lower Weibull modulus. researchgate.netcore.ac.uk Therefore, careful control of these processes is necessary to achieve the desired surface characteristics without negatively impacting the material's structural integrity.

Table 3: Effects of Mechanical Processing on Y-TZP Zirconia

Processing Method	Effect on Flexural Strength	Effect on Phase Transformation (Tetragonal to Monoclinic)	Key Research Finding	Citation
Grinding (Wet and Dry)	Can significantly decrease strength compared to as-sintered state.	Induces a lower amount of monoclinic phase compared to sandblasting.	Grinding can introduce critical defects that reduce strength and reliability.	researchgate.netcore.ac.uk
Sandblasting	Significantly increases strength.	Induces the highest amount of monoclinic phase.	While strengthening the material, it can also reduce its reliability (Weibull modulus).	nih.govresearchgate.netcore.ac.uk

Chemical etching is another method used to modify the surface of this compound. Due to zirconia's high chemical resistance, strong acids are typically required. Hydrofluoric acid (HF) has been shown to be an effective etchant for zirconia, creating a rougher surface that can improve adhesion. mdpi.commdpi.com The etching process involves the dissolution of the zirconia surface, and the resulting topography depends on the acid concentration and etching time. mdpi.com Research has explored various etching mixtures, including combinations of HF with nitric acid (HNO₃) or sulfuric acid (H₂SO₄), as well as fluoride (B91410) salt solutions with ammonium (B1175870) persulfate, to create controlled surface features like pits, which are desirable for applications such as dental implants. mdpi.comvjs.ac.vn However, some chemical treatments may not produce sufficient roughness for certain applications. nih.gov

Mechanical Processing (Grinding, Sandblasting) and Its Effects

Hydrophobic Coatings Based on this compound

The transformation of naturally hydrophilic surfaces into hydrophobic or superhydrophobic ones is a significant area of materials science, with applications in self-cleaning, anti-icing, and anti-fouling surfaces. mdpi.comsrce.hr this compound serves as a foundational material for creating robust hydrophobic coatings. While inherently hydrophilic, its surface can be chemically modified to achieve a high degree of water repellency.

Research has successfully demonstrated the creation of superhydrophobic zirconia surfaces by modifying ZrO₂ particles with low-surface-energy substances. mdpi.comresearchgate.net One effective method involves modifying zirconia with docosanoic acid (DCA), a long-chain fatty acid. mdpi.comnih.gov This modification, applied via a two-step spraying technique, transforms the zirconia from hydrophilic to superhydrophobic. mdpi.comresearchgate.net The process typically involves an epoxy resin primer for adhesion, followed by a topcoat of the modified zirconia solution. mdpi.com This results in a surface with a hierarchical micro-nanostructure, which is crucial for trapping air and minimizing the contact area with water droplets, leading to superhydrophobicity. mdpi.com

Studies have achieved a water contact angle (WCA) of 154° and a low sliding angle (SA) of 4° using this method, indicating that water droplets easily roll off the surface. mdpi.comresearchgate.net Another approach involves the sol-gel synthesis of a fluorinated silyl (B83357) functionalized zirconia. researchgate.net When applied to cotton fabrics, this coating created a superhydrophobic surface with a WCA of approximately 163° and a sliding angle of about 3.5°. researchgate.net The durability of these coatings is a key advantage, showing resistance to harsh conditions such as high temperatures and chemical exposure. researchgate.net

The stability of such hydrophobic coatings has also been evaluated under UV irradiation. When zirconia nanotubes are modified with octadecylphosphonic acid (OPA) self-assembled monolayers, they exhibit superhydrophobicity. chemrxiv.org These zirconia-based surfaces demonstrate significantly better stability in aqueous environments and under sunlight exposure compared to similar coatings on titania, which is known to be photocatalytically active and can degrade the organic monolayer. chemrxiv.org

Table 1: Research Findings on this compound-Based Hydrophobic Coatings

Modifier/Method	Substrate	Water Contact Angle (WCA)	Sliding Angle (SA)	Key Findings
Docosanoic Acid (DCA) via Two-Step Spraying	TA2 Base (Titanium Alloy)	154° mdpi.comresearchgate.net	4° mdpi.comresearchgate.net	The modification transformed the hydrophilic ZrO₂ surface into a superhydrophobic one with good self-cleaning and anti-icing properties. mdpi.com
Fluorinated Silyl Functionalized ZrO₂ via Sol-Gel	Cotton Fabric	≈163° researchgate.net	≈3.5° researchgate.net	The coating exhibited excellent durability under harsh chemical and mechanical conditions and was effective for oil-water separation. researchgate.net
Octadecylphosphonic Acid (OPA) SAM on ZrO₂ Nanotubes	Zirconia Nanotubes (ZrNT)	160° (initial) chemrxiv.org	Not specified	Showed superior stability under sunlight exposure in water compared to coatings on titania, retaining a WCA of 130° after 21 days. chemrxiv.org

Surface Passivation of Crystalline Silicon by this compound Films

In the manufacturing of high-efficiency crystalline silicon (c-Si) solar cells and other semiconductor devices, surface passivation is a critical step. aip.orgescholarship.org It involves treating the silicon surface to reduce the density of electronic defects, such as dangling bonds, which act as recombination centers for charge carriers (electrons and holes). berkeley.edu this compound has emerged as a highly effective material for this purpose, offering both chemical and field-effect passivation.

This compound films are typically deposited onto silicon wafers using atomic layer deposition (ALD), a technique that allows for precise control over film thickness and uniformity at a near-atomic level. aip.orgberkeley.eduescholarship.org While as-deposited ZrOₓ films provide a modest level of passivation, a post-deposition thermal annealing step is crucial to activate their full potential. aip.orgescholarship.org This annealing process, typically performed at around 300°C, drastically reduces the interface defect density (Dᵢₜ) by more than an order of magnitude. escholarship.orgberkeley.edu The reduction is often attributed to the hydrogenation of dangling bonds at the ZrOₓ/c-Si interface. escholarship.org

Research has demonstrated that an optimized ALD ZrOₓ film, with a thickness of about 20 nm and annealed at 300°C for 20 minutes, can achieve an excellent level of surface passivation. aip.orgberkeley.eduescholarship.org This results in a low interface defect density of approximately 1.0 × 10¹¹ cm⁻² eV⁻¹ and a low negative fixed charge density (Qₑₒₒ) of about -6 × 10¹⁰ cm⁻². aip.orgberkeley.eduescholarship.org The negative charge helps to repel majority carriers (electrons) from the surface of n-type silicon, further reducing surface recombination through a field-effect passivation mechanism. aip.org

The high quality of this passivation leads to a significant increase in the effective minority carrier lifetime (τₑₒₒ). aip.orgescholarship.org Lifetimes as high as 1.1 ms (B15284909) have been recorded on n-type c-Si wafers, corresponding to a very high implied open-circuit voltage (Vₒ꜀) of over 720 mV. aip.orgescholarship.org These performance metrics demonstrate that ZrOₓ passivation is suitable for the fabrication of high-efficiency silicon solar cells. aip.orgosti.gov Furthermore, studies on Al³⁺-doped ZrO₂ films have shown they can act as hole-selective layers, providing high surface passivation while simultaneously improving hole transport, leading to solar cell efficiencies of 19.5%. aip.org

Table 2: Research Findings on Surface Passivation of Crystalline Silicon by ZrOₓ Films

Deposition Method	Silicon Type	Optimal Thickness	Annealing Conditions	Interface Defect Density (Dᵢₜ)	Effective Charge Density (Qₑₒₒ)	Effective Lifetime (τₑₒₒ)
Thermal ALD	p-type (1 Ω cm)	20 nm aip.orgberkeley.edu	300°C, 20 min aip.orgberkeley.edu	1.0 × 10¹¹ cm⁻² eV⁻¹ aip.orgberkeley.edu	-5.8 × 10¹⁰ cm⁻² berkeley.edu	673 µs aip.orgescholarship.org
Thermal ALD	n-type (1 Ω cm)	20 nm aip.orgberkeley.edu	300°C, 20 min aip.orgberkeley.edu	1.0 × 10¹¹ cm⁻² eV⁻¹ aip.orgberkeley.edu	-5.8 × 10¹⁰ cm⁻² berkeley.edu	1.1 ms aip.orgescholarship.org
Solution Method (Al³⁺ doped)	p-type	~9 nm aip.org	Not specified	Not specified	Not specified	302 µs aip.org

Advanced Zirconium Oxide Materials for Structural and Functional Applications

Zirconium Oxide in Refractory Materials

Refractory materials are designed to withstand extreme temperatures and harsh chemical environments. This compound's inherent properties make it a prime candidate for such applications.

High-Temperature Stability and Chemical Inertness

This compound boasts a very high melting point of approximately 2715°C and can withstand service temperatures exceeding 2000°C. hiyka.com This exceptional thermal stability allows it to maintain its structural integrity in high-temperature industrial processes where other materials would fail. hiyka.comlinde-amt.com Furthermore, this compound is chemically inert, meaning it exhibits excellent resistance to corrosion and chemical attack from molten metals, slags, and other aggressive substances. hiyka.comvulcanrefractories.comsxzorui.com This chemical inertness ensures the longevity and reliability of components in harsh environments. hiyka.com

The stability of zirconia can be enhanced by doping it with other oxides. For instance, magnesium oxide can be used to produce partially stabilized zirconia (PSZ) with enhanced thermal resistance and toughness, ideal for refractory applications. innovacera.com Similarly, calcia-stabilized zirconia (CSZ) offers improved resistance to high-temperature deformation and is used for its thermal insulation properties. unipretec-ceramics.com Yttria-stabilized zirconia (YSZ) is another common variant that prevents phase transformations at high temperatures. unipretec-ceramics.com

Applications in Crucibles, Fibers, and Furnace Linings

The outstanding high-temperature stability and chemical resistance of this compound make it a material of choice for various refractory applications.

Crucibles: Zirconia crucibles are used for melting and containing metals and alloys at extremely high temperatures. atamanchemicals.comabscomaterials.comchemdad.com Their resistance to molten metal erosion and chemical inertness prevent contamination of the melt. abscomaterials.com

Fibers: this compound is used to produce heat-resistant fibers for various high-temperature applications. atamanchemicals.comchemdad.com

Furnace Linings: Due to its low thermal conductivity and high-temperature resistance, this compound is an excellent material for lining metallurgical furnaces. atamanchemicals.comabscomaterials.comchemdad.com These linings provide thermal insulation, reducing heat loss and improving energy efficiency. hiyka.comabscomaterials.com They are particularly used in applications where temperatures exceed 1900°C. abscomaterials.com

This compound in Structural Ceramics

Structural ceramics are materials prized for their high strength, hardness, and wear resistance. This compound is a leading material in this category, often referred to as "ceramic steel" due to its exceptional toughness. atamanchemicals.com

Development of this compound-Based Bearings and Valves

The unique properties of this compound have led to its use in high-performance mechanical components.

Bearings: Zirconia ceramic bearings offer a significant advantage over traditional steel bearings due to their superior corrosion resistance, wear resistance, and ability to operate in extreme temperatures without lubrication. wundermold.commascera-tec.com They are non-magnetic and non-conductive, making them suitable for harsh environments. mascera-tec.com Partially stabilized zirconia (PSZ) is often used for ceramic bearings due to its balance of toughness and thermal properties. unipretec-ceramics.com

Valves: Zirconia ceramic valves exhibit excellent resistance to thermal shock, high temperatures, corrosion, and wear, making them ideal for demanding pipeline conditions. wundermold.compreciseceramic.com They can withstand corrosive fluids containing substances like carbon dioxide and hydrogen sulfide (B99878) that would quickly degrade metal valves. wundermold.com Both yttria-partially stabilized zirconia (Y-PSZ) and magnesia-partially stabilized zirconia (Mg-PSZ) are used in valve components due to their excellent mechanical properties. actcera.com

Wear-Resistant Components in Industrial Machinery

The exceptional hardness and wear resistance of this compound make it a valuable material for various industrial components that experience significant friction and abrasion. materiallyhub.es

Zirconia is used in:

Cutting tools and blades: The high strength and fracture toughness of zirconia make it suitable for industrial cutters. kyocera.com

Grinding media: Zirconia balls have a low wear rate and high hardness, which reduces contamination of the materials being ground. wundermold.com

Pump components and liners: Due to its high wear and corrosion resistance, zirconia is used for pump parts, including pistons and liners, especially in the chemical and petrochemical industries. abscomaterials.comactcera.com

Coatings: this compound coatings are applied to industrial equipment to protect against wear, corrosion, and thermal stress, thereby extending the lifespan of the components. linde-amt.com

This compound in Functional Ceramics and Advanced Devices

Beyond its structural applications, this compound also possesses unique electrical and optical properties that make it suitable for a range of functional ceramics and advanced electronic devices.

Stabilized zirconia, particularly yttria-stabilized zirconia (YSZ), exhibits high ionic conductivity at elevated temperatures. This property is crucial for its use as a solid electrolyte in:

Solid Oxide Fuel Cells (SOFCs): Zirconia serves as the electrolyte material, enabling the conversion of chemical energy into electricity with high efficiency. sxzorui.comatcera.com

Oxygen Sensors: These sensors utilize zirconia's ability to measure oxygen levels in exhaust gases, finding applications in automotive and industrial settings. sxzorui.cominnovacera.comatcera.com

This compound is also a precursor to the electroceramic lead zirconate titanate (PZT), which is used in piezoelectric applications such as ultrasound devices and sensors. innovacera.comchemdad.com Furthermore, its dielectric properties and transparency to certain wavelengths make it useful in optical coatings and fibers. sxzorui.com In the form of cubic zirconia, it is even used as a diamond simulant in jewelry due to its brilliance and durability. innovacera.comggsceramic.com

Properties of Different Zirconia Ceramics

Material Type	Key Properties	Common Applications
Magnesia-Stabilized Zirconia (MSZ)	Enhanced thermal shock resistance. unipretec-ceramics.com	Crucibles, furnace linings. unipretec-ceramics.com
Calcia-Stabilized Zirconia (CSZ)	Improved resistance to high-temperature deformation, good thermal insulation. unipretec-ceramics.com	Kiln furniture, insulating refractories. unipretec-ceramics.com
Yttria-Stabilized Zirconia (YSZ)	High strength, hardness, wear and corrosion resistance, prevents phase transformations at high temperatures. unipretec-ceramics.com	Cutting tools, dental implants, thermal barrier coatings. unipretec-ceramics.com
Partially Stabilized Zirconia (PSZ)	A balance of mechanical and thermal properties, high toughness. unipretec-ceramics.com	Ceramic bearings, cutting tools. unipretec-ceramics.com
Ceria-Stabilized Zirconia	High oxygen ion conductivity. unipretec-ceramics.com	Solid oxide fuel cells, oxygen sensors. unipretec-ceramics.com

High-Temperature Heating Elements

This compound's high melting point of 2700°C and low thermal conductivity make it an excellent material for high-temperature applications. wundermold.com Stabilized zirconia ceramics are utilized as heating elements in high-temperature furnaces that operate in oxidizing atmospheres. mrs-j.org These heating elements can be used to achieve very high temperatures, making them suitable for applications such as producing high melting point single crystals and studying physical properties at elevated temperatures. google.com

A key challenge in the use of zirconia heating elements has been overcoming issues like thermal spalling and spark phenomena to ensure long-life operation. mrs-j.org To address this, new types of zirconia heating elements have been developed, such as those composited with zirconia fiber. mrs-j.org This innovation enhances the mechanical strength and thermal shock resistance of the heating elements. google.com Such furnaces can reach temperatures up to 2100°C in an oxidizing atmosphere and have demonstrated durability over numerous heat cycles and continuous operation. mrs-j.org

It is important to note that zirconia needs to be preheated to approximately 1000°C to become sufficiently conductive for use as a resistance heating element. nasa.gov

Application in Solid Oxide Fuel Cells (SOFCs) as Electrolytes

This compound, particularly Yttria-Stabilized Zirconia (YSZ), is a widely researched and successful electrolyte material for Solid Oxide Fuel Cells (SOFCs). nih.govresearcher.life This is due to its high ionic conductivity at elevated temperatures, excellent chemical and thermal stability, and compatibility with other cell components. nih.govresearcher.lifeedp-open.org The electrolyte in an SOFC plays the crucial role of conducting oxygen ions from the cathode to the anode. researcher.life

A significant drawback of traditional YSZ electrolytes is the high operating temperature required (above 800°C) to achieve sufficient oxygen ion conductivity for optimal cell performance. nih.gov These high temperatures can lead to sealing problems and thermal expansion mismatches between the fuel cell components. nih.gov Consequently, a major area of research is the development of SOFCs that can operate at lower temperatures (400–650°C). edp-open.org

One approach to lowering the operating temperature is to use thin-film electrolytes, which reduce ohmic resistance. edp-open.orgmdpi.com Recent advancements have demonstrated high-performance SOFCs with thin-film YSZ electrolytes achieving peak power densities of approximately 2 W/cm² at 650°C. ucsd.edu Another strategy involves creating composite electrolytes. For instance, a composite of YSZ and Barium Zirconate-Yttrium (BZY) has shown excellent performance at temperatures below 400°C, with a peak power density of 300 mW/cm² at 390°C. nih.gov

The table below summarizes the performance of different zirconia-based electrolytes in SOFCs.

Electrolyte Composition	Operating Temperature (°C)	Peak Power Density (mW/cm²)	Reference
Yttria-Stabilized Zirconia (YSZ)	650	~2000	ucsd.edu
Yttria-Stabilized Zirconia (YSZ)	600	~1700	ucsd.edu
YSZ-Barium Zirconate-Yttrium (BZY) Composite	450	634.06	nih.gov
YSZ-Barium Zirconate-Yttrium (BZY) Composite	390	300	nih.gov
Atmospheric Plasma Sprayed YSZ	900	850	sciopen.com
Triple-layer ZrO₂-Sc₂O₃ based	850	~160	mdpi.com

This compound in Electronic Components and Ceramic Substrates

This compound is a valuable material for electronic components and ceramic substrates due to its excellent electrical insulation, low dielectric constant, and high thermal conductivity. advceramicshub.com These properties make it a reliable choice for applications that involve thermal and electrical stress. advceramicshub.com Zirconia substrates are used in a variety of electronic applications, including as circuit carriers. ceramtec-group.com

The material's high resistance to chemical corrosion ensures long-lasting performance in aggressive environments. advceramicshub.com Furthermore, its thermal expansion coefficient is similar to that of some types of steel, making it a good choice for joining ceramic and steel components. ceramtec-industrial.com

Zirconia ceramic substrates are available in different grades and can be customized to meet specific requirements. advceramicshub.com They are often used in conjunction with other ceramic materials like alumina (B75360) (Al₂O₃) and aluminum nitride (AlN) to meet diverse needs. advceramicshub.comceramtec-group.com

The following table outlines some of the key properties of zirconia as a ceramic substrate.

Property	Value	Reference
Thermal Expansion (α)	11 x 10⁻⁶/K	ceramtec-industrial.com
Thermal Conductivity	2.5 to 3 W/mK	ceramtec-industrial.com
Fracture Toughness	6.5 to 8 MPam¹/²	ceramtec-industrial.com
Maximum Operating Temperature	900°C	advceramicshub.com

Integration of this compound in Composite Materials

This compound is frequently integrated into composite materials to enhance their mechanical and thermal properties.

One of the most notable examples is Zirconia Toughened Alumina (ZTA) , a composite of alumina and zirconia. kyocera.com ZTA combines the high hardness and stiffness of alumina with the superior fracture toughness of zirconia. kyocera.commorgantechnicalceramics.com This results in a material with high flexural strength, excellent wear resistance, and good thermal shock resistance. kyocera.commorgantechnicalceramics.comresearchgate.net The zirconia content in ZTA typically ranges from 10% to 20%, and by adjusting this percentage, the material's properties can be tailored for specific applications. morgantechnicalceramics.com ZTA is used in a variety of applications, including cutting tools, wear-resistant parts, and pump components. kyocera.commorgantechnicalceramics.com

Another significant application of this compound composites is in thermal barrier coatings (TBCs) , which are used to protect components in gas turbine engines from extreme temperatures. oerlikon.comunal.edu.co These coatings typically consist of a yttria-stabilized zirconia (YSZ) top layer over a metallic bond coat. oerlikon.com The YSZ layer acts as a thermal insulator, reducing the heat transferred to the underlying metal and extending the component's life. oerlikon.com The addition of 6 wt% to 8 wt% yttria to the zirconia stabilizes the tetragonal phase at room temperature, which is crucial for preventing cracking and failure during cooling. redalyc.org

This compound is also used as a reinforcement in metal matrix composites . For instance, magnesium alloy nanocomposites reinforced with zirconia nanoparticles have shown significant improvements in yield strength, tensile strength, and impact toughness. nih.gov Adding 6 wt% of ZrO₂ to an AZ31B magnesium alloy resulted in superior mechanical properties, making it suitable for lightweight, high-strength structural applications. nih.gov

The table below presents data on the mechanical properties of some this compound composites.

Future Research Directions and Interdisciplinary Perspectives in Zirconium Oxide

Synergistic Effects in Zirconium Oxide Composites and Hybrid Materials

The development of this compound-based composites and hybrid materials is a key area of future research, aiming to create materials with enhanced and novel properties. By combining zirconia with other materials, researchers can overcome the inherent limitations of monolithic zirconia, such as its brittleness. hilarispublisher.com

Future research will likely focus on:

Toughening Mechanisms: Incorporating materials like carbon nanotubes (CNTs), graphene, and ceramic fibers into a zirconia matrix is being explored to improve fracture toughness and strength. hilarispublisher.compan.pl For instance, studies on multi-walled carbon nanotube (MWCNT)/ZrO2 hybrid epoxy nanocomposites have shown enhanced thermo-mechanical properties. pan.pl

Functional Hybrid Materials: Research into hybrid materials like ZrO2/reduced graphene oxide (RGO) has demonstrated significant enhancements in nonlinear optical (NLO) properties. nih.govresearchgate.net A composite with a 4:1 mass ratio of ZrO2 to graphene oxide exhibited a tenfold increase in third-order NLO susceptibility compared to RGO alone. nih.gov This opens up possibilities for applications in optical computing and signal processing. nih.gov

Metal-Matrix Composites (MMCs): The synergistic impact of combining zirconia with other reinforcements in metal matrices, such as aluminum alloys (e.g., AA7075), is a promising area. The addition of ZrO2 and titanium boride (TiB2) particles has been shown to enhance the hardness, tensile strength, and wear resistance of the resulting hybrid MMC. scientific.net

The table below summarizes the synergistic effects observed in various zirconia composites.

Composite System	Reinforcement	Matrix	Observed Synergistic Effect	Potential Application
ZrO2/RGO	Reduced Graphene Oxide	This compound	Tenfold increase in third-order nonlinear optical susceptibility. nih.gov	Nonlinear optical devices. nih.gov
MWCNT/ZrO2	Multi-Walled Carbon Nanotubes	Epoxy	Enhanced thermo-mechanical and anti-corrosive properties. pan.pl	Protective coatings. pan.pl
AA7075/ZrO2/TiB2	This compound, Titanium Boride	Aluminum Alloy	Increased hardness, tensile strength, and wear resistance. scientific.net	Automotive, Aerospace. scientific.net
PANI–ZrO2	Polyaniline	This compound	Improved antibacterial activity and phosphate (B84403) adsorption. tandfonline.com	Wastewater treatment, Anti-corrosion coatings. tandfonline.com

Exploration of Novel Synthesis Pathways for Tailored this compound Architectures

The synthesis method plays a crucial role in determining the final properties of this compound materials. Future research is directed towards developing novel, cost-effective, and scalable synthesis pathways to create tailored zirconia architectures with controlled size, shape, and crystal phases. hilarispublisher.commdpi.com

Key areas of exploration include:

Nanostructure Synthesis: Methods like hydrothermal synthesis, sol-gel processing, and co-precipitation are being refined to produce zirconia nanoparticles with specific morphologies (e.g., nanospheres, nanorods, nanotubes). mdpi.comd-nb.infomdpi.com For example, a modified co-precipitation method has been shown to be a simple and effective approach for synthesizing high-purity crystalline ZrO2 nanoparticles. mdpi.com

Template-Assisted Methods: Using templates like polystyrene spheres allows for the creation of ordered and interconnected macroporous structures. azom.com This technique is valuable for applications in catalysis and gas separation where high surface area and controlled porosity are critical. azom.com

Electrospinning: This technique is being used to produce zirconia nanofibers with diameters in the nanometer range, which have potential applications in catalysis and as reinforcement in composites. researchgate.net

Metal-Organic Frameworks (MOFs) as Precursors: A novel approach involves using Zr-based MOFs as both a template and a source for zirconium and sulfate (B86663) to create flower-like mesoporous sulfated zirconia nanosheets with high surface area and catalytic activity. rsc.org

The following table details various synthesis methods and the resulting zirconia architectures.

Synthesis Method	Precursors/Templates	Resulting Architecture	Key Features
Hydrothermal Method	Zirconium salts	Nanoparticles (NPs), Nanorods	Controlled size and morphology. d-nb.info
Sol-Gel Processing	Zirconium alkoxides	Nanoparticles, Thin films	High purity, variety of physical forms. d-nb.info
Template-Assisted Sol-Gel	Polystyrene spheres	Macroporous mixed oxides	Ordered, interconnected pores. azom.com
Electrospinning	PVA/zirconium oxychloride	Nanofibers (50-200nm diameter)	High aspect ratio. researchgate.net
MOF-Derived Synthesis	Sulfated Zr-MOFs	Mesoporous nanosheets	High surface area (186.1 m²/g). rsc.org

Bridging Theoretical Predictions with Experimental this compound Material Design

A significant future direction in zirconia research is the closer integration of computational modeling and theoretical predictions with experimental synthesis and characterization. This synergy can accelerate the discovery and design of new zirconia-based materials with desired properties. spiedigitallibrary.org

Future interdisciplinary efforts will focus on:

Density Functional Theory (DFT) Calculations: DFT is used to investigate the structure, stability, and electronic properties of zirconia nanoparticles and to predict the formation energies of defects like oxygen vacancies. acs.org Such theoretical insights are crucial for understanding catalytic activity and other properties at the atomic scale. acs.org

Modeling of Interfaces: Computational models are being developed to understand the behavior of zirconia at interfaces, such as the ZrO2/water interface, which is critical for applications in corrosion and electrochemistry. researchgate.net These models can predict properties like solubility and the point of zero charge, which can be validated experimentally. researchgate.net

Closing the Theory-Experiment Gap: While computational screening has predicted numerous materials with promising properties, experimental realization often lags behind. spiedigitallibrary.org Future work will aim to synthesize and test the materials predicted by theory, such as novel p-type transparent conductive materials based on compounds like Y-doped ZrOS. spiedigitallibrary.org This requires overcoming challenges in synthesizing complex materials and accurately measuring their properties. spiedigitallibrary.orgaip.org

Environmental and Sustainable Aspects of this compound Material Production

As the applications of this compound expand, there is a growing focus on the environmental sustainability of its production and lifecycle. wundermold.com Future research will prioritize greener and more efficient manufacturing processes.

Key sustainable initiatives include:

Green Synthesis: Utilizing plant extracts, such as from Asphodelus fistulosus, for the synthesis of ZrO2 nanoparticles presents an environmentally benign alternative to conventional chemical methods. mdpi.com This approach is cost-effective and reduces the use of hazardous substances. mdpi.com

Energy-Efficient Production: The high cost and energy consumption associated with zirconia processing are significant challenges. zirconiumworld.comhilarispublisher.com Research is underway to develop more energy-efficient synthesis and sintering techniques to lower the environmental footprint. hilarispublisher.com

Lifecycle and Recycling: The durability and corrosion resistance of zirconia contribute to its sustainability by extending product lifespan and reducing the need for replacements. wundermold.commdpi.com Future research will also explore the potential for recycling and reusing zirconia-based materials, which is an important feature for sustainable development and a circular economy. mdpi.com

Sustainable Applications: Zirconia itself is a key material in many green technologies. zirconiumworld.com It is used in solid oxide fuel cells (SOFCs) for efficient energy generation, in catalytic converters to reduce harmful emissions, and as thermal barrier coatings to improve the efficiency of jet engines. zirconiumworld.comzircon-association.orgsfa-oxford.com

Expanding this compound Applications in Emerging Technologies

The unique properties of this compound make it a candidate material for a wide range of next-generation technologies. patsnap.com Research is continuously uncovering new potential uses for zirconia, driven by advancements in nanotechnology and manufacturing. zirconiumworld.compatsnap.com

Promising future applications include:

Advanced Energy Systems: Zirconia is a critical component in SOFCs and is being explored for use in advanced batteries and supercapacitors. zirconiumworld.comsfa-oxford.com Yttria-stabilized zirconia (YSZ) is a sought-after electrolyte in SOFCs, and zirconia coatings can enhance the safety and performance of lithium-ion batteries. sfa-oxford.com

Next-Generation Electronics: Zirconia-based thin films are important as high-k dielectrics in semiconductor devices. patsnap.com There is also research into ferroelectric zirconia, which could have applications in advanced memory and logic devices like those used in neuromorphic computing. aip.org

Biomedical and Dental Innovations: While already used extensively in dental prosthetics, future research aims to improve the longevity and aesthetics of zirconia-based implants. patsnap.comnih.gov The development of nanostructured zirconia holds promise for drug delivery systems and tissue engineering scaffolds. mdpi.com

Additive Manufacturing (3D Printing): The 3D printing of zirconia components is a rapidly advancing area, enabling the creation of complex, patient-specific medical implants and customized parts for the aerospace and other industries with minimal material waste. zircon-association.org

Photocatalysis: Nanostructured zirconia is being investigated for environmental remediation, such as the degradation of organic pollutants like Congo Red from wastewater under light irradiation. mdpi.com

Q & A

Basic Research Questions

Q. What are the standard methodologies for synthesizing high-purity zirconium oxide, and how do solvent extraction techniques optimize purity?

• Methodological Answer : High-purity this compound (ZrO₂) is typically synthesized via solvent extraction using organophosphorus compounds (e.g., TBP, TOPO, D2EHPA) to separate hafnium impurities. For example, Cyanex 923 and TRPO demonstrate high selectivity for Zr⁴+ in acidic media, while D2EHPA achieves efficient separation at pH 1.5–2.0. Post-extraction, calcination at 900°C ensures oxide formation, validated by X-ray diffraction (XRD) and inductively coupled plasma mass spectrometry (ICP-MS) .

Q. How do researchers stabilize the tetragonal phase of this compound at room temperature for biomedical applications?

• Methodological Answer : The tetragonal phase is stabilized by doping ZrO₂ with 3–5 mol% yttrium oxide (Y₂O₃), which lowers the phase transition temperature. This is confirmed via Rietveld refinement of XRD patterns, which quantifies phase fractions. Stabilization prevents spontaneous monoclinic transformation, enhancing fracture toughness (8–10 MPa·m¹/²) and biocompatibility, critical for dental implants .

Q. What characterization techniques are essential for assessing mechanical properties of this compound in biomedical research?

• Methodological Answer : Key techniques include:

• Vickers microhardness testing (500–1400 HV) to evaluate wear resistance.
• Profilometry (Ra < 0.2 µm) for surface roughness analysis post-corrosion.
• Electrochemical impedance spectroscopy (EIS) to measure corrosion resistance in saline solutions (e.g., 3.5% NaCl).
• Three-point bending tests for flexural strength (800–1200 MPa) .
  

Advanced Research Questions

Q. How can discrepancies in reported corrosion resistance of yttria-stabilized this compound (YSZ) be systematically analyzed?

• Methodological Answer : Contradictions arise from variations in immersion protocols (e.g., pH, temperature) and surface pretreatment. A robust approach involves:

• Controlled immersion studies (e.g., 30-day exposure to simulated body fluid) with pre-polished samples (Ra < 0.1 µm).
• Cross-sectional SEM/EDS to detect subsurface oxygen diffusion.
• Statistical ANOVA to compare weight loss/gain across studies, accounting for Y₂O₃ content (3–8 mol%) and grain size (0.2–1.0 µm) .

Q. What experimental approaches ensure uniform distribution of this compound nanoparticles in metal matrix composites (e.g., ODS steel)?

• Methodological Answer : Homogenization in vacuum-arc melting requires:

• Cathode design optimization (e.g., "fish-bone" profile) to enhance particle inflow.
• Convection cell modeling with mixed boundary conditions (solid-liquid interfaces) to predict mass transfer rates.
• Particle size control (<100 nm) validated via TEM and laser diffraction. Post-solidification, electron backscatter diffraction (EBSD) maps phase distribution .

Q. What advanced spectroscopic methods are used to study phase transformations in this compound under extreme conditions?

• Methodological Answer :

• In situ Raman spectroscopy (up to 1500°C) tracks monoclinic-to-tetragonal transitions via peak shifts (180 cm⁻¹ → 260 cm⁻¹).
• Synchrotron XRD resolves metastable cubic phases under high pressure (5–20 GPa).
• Density functional theory (DFT) simulations correlate lattice strain (ε > 2%) with dopant-induced stabilization energies .

Contradiction Analysis and Validation

Q. How do researchers validate gravimetric methods for quantifying this compound in composite materials (e.g., Ce-Zr oxides)?

• Methodological Answer : Mandelic acid gravimetry involves:

• Precipitation at pH 1.5–2.0 to isolate Zr/Hf complexes, followed by calcination (900°C) to oxides.
• Interference checks via ICP-MS for Ce/La/Pr oxides.
• Cross-validation with X-ray fluorescence (XRF), achieving RSD < 0.5% for ZrO₂/HfO₂ ratios .